S-Chloromethyl thiocarbamate

Core Science & Biosynthesis

Literature review of S-Chloromethyl thiocarbamate derivatives

An In-Depth Technical Guide to S-Chloromethyl Thiocarbamate Derivatives: Synthesis, Reactivity, and Therapeutic Potential

Introduction: The Emergence of a Reactive Scaffold

In the landscape of medicinal chemistry and drug development, the thiocarbamate moiety has long been recognized as a versatile scaffold. These sulfur-containing analogues of carbamates are present in a wide array of biologically active compounds, including fungicides, herbicides, and clinically relevant therapeutic agents.[1] Their utility stems from a combination of metabolic stability, the capacity to engage in crucial hydrogen bonding interactions, and their role as structural mimics of peptide bonds.[2] This has made them a focal point in the design of enzyme inhibitors and other targeted therapies.[2]

This guide delves into a specific, highly reactive subclass: S-Chloromethyl thiocarbamate derivatives . The introduction of the S-chloromethyl group (-S-CH₂Cl) transforms the otherwise stable thiocarbamate core into a potent electrophilic agent. This functional group acts as a "warhead," capable of forming covalent bonds with nucleophilic residues in biological macromolecules, such as the thiol group of cysteine in enzymes. This capacity for irreversible inhibition presents both a significant opportunity for developing highly potent drugs and a challenge in managing selectivity and potential toxicity.

Here, we provide a comprehensive exploration of S-Chloromethyl thiocarbamate derivatives, intended for researchers, scientists, and drug development professionals. We will dissect their synthesis, explore the chemical principles governing their reactivity, and critically review their diverse biological activities, from enzyme inhibition to antifungal applications. This guide aims to be a definitive resource, grounding technical protocols and mechanistic insights in authoritative scientific literature.

Synthetic Pathways to a Reactive Core

The construction of S-Chloromethyl thiocarbamate derivatives hinges on the formation of the thiocarbamate linkage and the subsequent introduction of the reactive chloromethyl group. A variety of methods have been developed for the synthesis of the parent thiocarbamate scaffold.[3][4]

Modern synthetic approaches often prioritize mild conditions and atomic economy. These include:

• Catalyzed reactions of isocyanates and thiols. [4]

• Visible-light-induced reactions involving isocyanides, thiols, and water, which proceed under gentle conditions.[3]

• Electrochemical methods that use readily available isocyanides and thiols, avoiding metal catalysts and chemical oxidants.[5]

The key step, however, is the introduction of the S-chloromethyl group. This is typically achieved through the reaction of a precursor, such as a salt of a dithiocarbamic acid or a thiocarbamic acid, with a suitable chloromethylating agent.

General Synthetic Workflow

The most common and direct route involves a two-step, one-pot procedure starting from a secondary amine.

Caption: General workflow for synthesizing S-Chloromethyl dithiocarbamates.

Causality Behind Experimental Choices:

• Step 1: The reaction of a secondary amine with carbon disulfide in the presence of a base (like sodium hydroxide) is a classic and highly efficient method for generating the dithiocarbamate anion. This anion is a soft nucleophile, perfectly primed to react at the sulfur atom in the subsequent step.

• Step 2: The introduction of the chloromethyl group is the critical alkylation step. While various chloromethylating agents exist, an in-situ generation from formaldehyde and concentrated hydrochloric acid is often employed for its practicality. The S-chloromethyl group is installed, creating the reactive electrophilic center.

Experimental Protocol: Synthesis of S-Chloromethyl N,N-diethyl-dithiocarbamate

This protocol provides a representative methodology for the synthesis of a model S-Chloromethyl thiocarbamate derivative.

Materials:

• Diethylamine

• Carbon Disulfide (CS₂)

• Sodium Hydroxide (NaOH)

• Formaldehyde (37% aqueous solution)

• Concentrated Hydrochloric Acid (HCl)

• Dichloromethane (DCM)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ice bath

Procedure:

• Salt Formation:

  • In a flask equipped with a magnetic stirrer and placed in an ice bath, dissolve sodium hydroxide (4.0 g, 100 mmol) in water (20 mL).

  • Slowly add diethylamine (7.3 g, 100 mmol) to the cold NaOH solution with vigorous stirring.

  • Continue stirring and slowly add carbon disulfide (7.6 g, 100 mmol) dropwise. Maintain the temperature below 10°C.

  • After the addition is complete, allow the reaction mixture to stir in the ice bath for 1 hour, then at room temperature for another hour. The formation of the sodium diethyldithiocarbamate salt should be observed.

• S-Chloromethylation:

  • In a separate, well-ventilated fume hood, prepare the chloromethylating agent. To an ice-cooled flask containing formaldehyde solution (9.0 mL, ~110 mmol), slowly add concentrated HCl (10 mL).

  • Slowly add the freshly prepared solution of sodium diethyldithiocarbamate from Step 1 to the chloromethylating agent mixture. A precipitate will form.

  • Stir the reaction mixture vigorously for 2-3 hours at room temperature.

• Workup and Purification:

  • Extract the reaction mixture with dichloromethane (3 x 50 mL).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution (50 mL) followed by brine (50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel if necessary.

Self-Validation: The structure of the final product should be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.[6] The presence of a characteristic singlet for the -S-CH₂-Cl protons in the ¹H NMR spectrum is a key indicator of successful synthesis.

Biological Activities and Therapeutic Applications

The defining feature of S-Chloromethyl thiocarbamates is their ability to act as covalent modifiers of biological targets. This reactivity underpins their broad spectrum of biological activities.

A. Enzyme Inhibition: A Covalent Approach

Many enzymes rely on nucleophilic residues, particularly cysteine, in their active sites for catalysis. The electrophilic S-chloromethyl group is an ideal tool for targeting these residues, leading to irreversible inhibition. Sulfur-containing compounds are well-known for their activity against cysteine-dependent enzymes.[7]

Caption: Mechanism of irreversible enzyme inhibition by S-Chloromethyl thiocarbamates.

• Cholinesterase Inhibition: Carbamate and thiocarbamate derivatives have been extensively studied as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes critical for neurotransmission.[8][9] While many carbamates act as pseudo-irreversible inhibitors, the S-chloromethyl group introduces the potential for true irreversible alkylation of active site residues, offering a different modality for enzyme inactivation. This is particularly relevant in the context of Alzheimer's disease, where cholinesterase inhibitors are a therapeutic mainstay.[2][9]

• Protease Inhibition: Cysteine proteases, such as the caspases involved in apoptosis or viral proteases like the SARS-CoV-2 main protease (Mpro), are attractive drug targets.[7] The S-chloromethyl thiocarbamate scaffold represents a promising starting point for designing covalent inhibitors against these enzymes.

• α-Glucosidase Inhibition: Dithiocarbamate derivatives have been identified as novel allosteric inhibitors of α-glucosidase, an enzyme involved in carbohydrate metabolism, making them relevant for anti-diabetic drug development.[10] The addition of a reactive chloromethyl group could convert a non-covalent allosteric binder into a covalent one, potentially leading to prolonged and more potent enzyme modulation.

B. Antifungal and Antimicrobial Agents

Thiocarbamates possess a long history of use as antifungal agents.[1][6] The S-chloromethyl derivatives leverage this inherent activity with an added covalent mechanism, making them particularly potent.

A prime example is S-Hexyl-S'-Chloromethyl-cyanodithiocarbimate (CHED) , a novel antifungal agent developed for the leather industry.[11] Tanned leather is susceptible to fungal growth, which causes discoloration and spoilage.[12] CHED has demonstrated high efficacy in preserving leather, proving to be a viable alternative to older, more toxic fungicides.[11][12] Its development highlights a significant industrial application for this class of compounds.

The broad-spectrum activity of thiocarbamates against various bacterial and fungal strains suggests that S-chloromethyl derivatives could also be explored as potential clinical anti-infectives.[13][14]

Compound Class	Target Organism(s)	Noted Activity/Application	Reference(s)
S-Chloromethyl dithiocarbimates (e.g., CHED)	Leather-degrading fungi	High efficacy as a leather preservative.	[11][12]
General Thiocarbamates	Botrytis cinerea, Magnaporthe grisea, other phytopathogenic fungi	Significant in-vitro antifungal activity, with some derivatives exceeding commercial standards.	[6][15]
Dithiocarbamate-piperazines	Various bacteria and fungi	Developed via multicomponent synthesis for antimicrobial screening.	[16]
Thiochromene Derivatives	Gram-positive and Gram-negative bacteria, fungi	Broad-spectrum antimicrobial activity.	[13]

C. Potential as Anticancer Agents

The ability of S-chloromethyl derivatives to alkylate biological macromolecules is a hallmark of certain classes of chemotherapy agents. The duocarmycins, for instance, are extremely potent natural products whose cytotoxicity is derived from their ability to alkylate DNA.[17] The reactive nature of the S-chloromethyl group mimics this functionality, suggesting a potential application in oncology.

The mechanism could involve either direct alkylation of DNA or the irreversible inhibition of key enzymes involved in cancer cell proliferation and survival. The carbamate functional group is already a component of several approved drugs, underscoring its pharmacological acceptance and versatility.[2]

Conclusion and Future Directions

S-Chloromethyl thiocarbamate derivatives represent a class of highly reactive and biologically potent molecules. Their utility is rooted in the S-chloromethyl group, which acts as a covalent "warhead," enabling irreversible interactions with biological targets. This has led to tangible applications, such as the development of new-generation industrial fungicides like CHED, and points toward significant potential in drug discovery.

Future research in this area should focus on:

• Improving Selectivity: The primary challenge with highly reactive covalent agents is managing off-target effects. Future drug design efforts must focus on modifying the thiocarbamate scaffold to achieve high selectivity for the intended biological target, thereby minimizing toxicity.

• Prodrug Strategies: The inherent reactivity could be masked using a prodrug approach, where the S-chloromethyl group is generated in-situ at the target site (e.g., within a tumor microenvironment or upon metabolism by a specific enzyme).

• Exploring New Targets: The potential of these compounds as inhibitors for a wider range of cysteine-dependent enzymes (e.g., in virology and oncology) remains largely untapped and represents a fertile ground for new therapeutic development.

By combining the established pharmacological properties of the thiocarbamate core with the targeted reactivity of the S-chloromethyl group, researchers have a powerful tool for developing next-generation covalent inhibitors and specialized chemical agents.

References

• Title: Thiocarbamate synthesis by carbamoylation Source: Organic Chemistry Portal URL: [Link]

• Title: Thiochromenes and thiochromanes: a comprehensive review of their diverse biological activities and structure–activity relationship (SAR) insights Source: RSC Medicinal Chemistry URL: [Link]

• Title: Antimicrobial activity of new glycoside derivatives of chloroflavones obtained by fungal biotransformation Source: Scientific Reports URL: [Link]

• Title: New Facile One-Pot Synthesis of Isobutyl Thiocarbamate in Recycling Solvent Mixture Source: Molecules URL: [Link]

• Title: promoted synthesis of thiocarbamates from isocyanates and thiols under mild conditions Source: RSC Advances URL: [Link]

• Title: Synthesis and reactions of some thiocarbamoyl derivatives Source: ResearchGate URL: [Link]

• Title: Dithiocarbamate derivatives inhibit α-glucosidase through an apparent allosteric site on the enzyme Source: Chemical Biology & Drug Design URL: [Link]

• Title: Electrochemical metal- and oxidant-free synthesis of S-thiocarbamates Source: Organic & Biomolecular Chemistry URL: [Link]

• Title: Representative S‐substituted thiocarbamates with biological activity Source: ResearchGate URL: [Link]

• Title: Investigation of Thiocarbamates as Potential Inhibitors of the SARS-CoV-2 Mpro Source: Molecules URL: [Link]

• Title: Rapid Construction of a Chloromethyl-Substituted Duocarmycin-like Prodrug Source: Molecules URL: [Link]

• Title: Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents Source: Arhiv za farmaciju URL: [Link]

• Title: Green Synthesis and Antifungal Activities of Novel N-Aryl Carbamate Derivatives Source: Molecules URL: [Link]

• Title: Synthesis of novel antibacterial and antifungal dithiocarbamate-containing piperazine derivatives via re-engineering multicomponent approach Source: Scientific Reports URL: [Link]

• Title: A New Antifungal Agent for the Leather Industry: S-Hexyl-S'-Chloromethyl-cyanodithiocarbimate (CHED) Source: Buckman URL: [Link]

• Title: Synthetic Approaches to the New Drugs Approved During 2015 Source: Journal of Medicinal Chemistry URL: [Link]

• Title: Inhibitory activity of 6-thiocarbamate benzoxaboroles derivatives Source: ResearchGate URL: [Link]

• Title: Novel Cholinesterase Inhibitors Based on O-Aromatic N,N-Disubstituted Carbamates and Thiocarbamates Source: International Journal of Molecular Sciences URL: [Link]

• Title: A New Antifungal Agent for the Leather Industry: S-Hexyl-S'-Chloromethyl-cyanodithiocarbimate (CHED) Source: SLTC URL: [Link]

• Title: Novel carbamate derivatives as selective butyrylcholinesterase inhibitors Source: Bioorganic Chemistry URL: [Link]

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• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Electrochemical metal- and oxidant-free synthesis of S-thiocarbamates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 8. Novel Cholinesterase Inhibitors Based on O-Aromatic N,N-Disubstituted Carbamates and Thiocarbamates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Novel carbamate derivatives as selective butyrylcholinesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Dithiocarbamate derivatives inhibit α-glucosidase through an apparent allosteric site on the enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. buckman.com [buckman.com]
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• 17. Rapid Construction of a Chloromethyl-Substituted Duocarmycin-like Prodrug - PMC [pmc.ncbi.nlm.nih.gov]

Thermodynamic Stability & Hydrolytic Kinetics of S-Chloromethyl Thiocarbamates: A Technical Guide

Topic: Thermodynamic Stability of S-Chloromethyl Thiocarbamate Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

S-Chloromethyl thiocarbamates represent a specialized class of sulfur-nitrogen compounds often utilized as prodrug linkers or reactive intermediates in organic synthesis. Unlike their robust S-alkyl analogs (e.g., thiobencarb), the introduction of an

-chloro substituent on the sulfur-bound methyl group ( ) drastically alters the thermodynamic and kinetic stability profile.

This guide provides a rigorous analysis of the stability determinants of S-chloromethyl thiocarbamates. It establishes that while the thiocarbamate scaffold provides resonance stabilization, the

-chloro sulfide moiety introduces a high-energy electrophilic center susceptible to rapid hydrolysis and nucleophilic displacement. Researchers must treat these compounds as kinetically labile species requiring specific handling protocols to prevent premature degradation into formaldehyde, thiols, and amines.

Structural Analysis & Electronic Properties

The "Push-Pull" Electronic Conflict

The thermodynamic instability of S-chloromethyl thiocarbamates arises from competing electronic effects across the

backbone.

• Thiocarbamate Resonance (Stabilizing): The lone pair on the nitrogen atom donates electron density into the carbonyl, creating a zwitterionic resonance structure (

  ). This strengthens the C-N bond and reduces the electrophilicity of the carbonyl carbon compared to thioesters.
• -Chloro Sulfide Effect (Destabilizing): The sulfur atom is directly bonded to a chloromethyl group. Sulfur is a good electron donor (via lone pair), while chlorine is electron-withdrawing. This creates a "thio-hemiacetal chloride" equivalent, where the C-Cl bond is weakened by the neighboring sulfur's ability to stabilize a developing carbocation (sulfenium ion character).

Bond Dissociation Considerations

Thermodynamically, the driving force for decomposition is the formation of stable C=O bonds (in formaldehyde) and strong inorganic salts (chloride).

• C-Cl Bond: Significantly weaker (

  75 kcal/mol) than a typical alkyl chloride due to the anomeric-like effect of the sulfur.

• C-S Bond: Susceptible to cleavage, particularly if the leaving group is a stable thiocarbamate anion.

Degradation Pathways & Mechanisms

The degradation of S-chloromethyl thiocarbamates is not a single-step process but a bifurcation of pathways depending on pH and solvent conditions.

Pathway A: Nucleophilic Attack at the Methylene Carbon ( )

In neutral to slightly acidic aqueous media, water or other nucleophiles attack the methylene carbon, displacing the chloride. This is the dominant pathway for the "S-chloromethyl" instability.

• Mechanism:

• Fate of Intermediate: The resulting S-hydroxymethyl species is a hemi-thioacetal, which spontaneously collapses to release Formaldehyde (

  ) and the free Thiocarbamic acid (which further decarboxylates to amine + COS/CO2).

Pathway B: Nucleophilic Attack at the Carbonyl (Alkaline Hydrolysis)

In basic conditions (pH > 8), the hydroxide ion attacks the carbonyl carbon.

• Mechanism:

  attacks , leading to the elimination of the group as a leaving group.

• Outcome: Formation of the parent amine, carbonate, and highly reactive chloromethanethiol, which rapidly polymerizes or hydrolyzes.

Visualization of Degradation Logic

The following diagram illustrates the competing degradation pathways.

Caption: Bifurcation of hydrolytic degradation pathways for S-chloromethyl thiocarbamates based on pH conditions.

Kinetic Profiling & Stability Data

pH-Rate Profile

The stability of S-chloromethyl thiocarbamates generally follows a U-shaped or V-shaped pH-rate profile :

• pH < 3 (Acidic): Protonation of the carbonyl oxygen activates the molecule towards hydrolysis, increasing degradation rates (

  increases).

• pH 4 - 6 (Weakly Acidic): Optimal Stability Window. The concentration of

  is too low for carbonyl attack, and the protonation of the carbonyl is minimal. The rate is determined by the intrinsic reactivity of the C-Cl bond with water ( ).

• pH > 8 (Basic): Rapid degradation driven by

  attack ( ). Half-lives can drop from days to minutes.

Estimated Half-Lives

While specific values depend on the N-substituents (

), general trends for -chloro sulfides in aqueous buffer at 25°C are:

Condition	Estimated Half-Life ( )	Dominant Mechanism
pH 2.0	1 - 6 Hours	Acid-catalyzed Hydrolysis
pH 5.0	12 - 48 Hours	Neutral Hydrolysis ( at C-Cl)
pH 7.4	2 - 10 Hours	Mixed ( + Base Catalysis)
pH 9.0	< 30 Minutes	Base-catalyzed Carbonyl Attack
Solid State	> 6 Months (at -20°C)	Slow oxidation/moisture reaction

Note: Bulky N-substituents (e.g., N,N-diisopropyl) can sterically shield the carbonyl, extending the half-life significantly.

Experimental Protocols for Stability Assessment

To rigorously determine the thermodynamic stability for a specific candidate, the following self-validating protocol is recommended.

Protocol: HPLC Kinetic Assay

Objective: Determine pseudo-first-order rate constants (

) at physiological pH.

Materials:

• Test Compound (10 mM stock in Acetonitrile).

• Phosphate Buffer (50 mM, pH 7.4).

• Internal Standard (e.g., Benzophenone, non-reactive).

Workflow:

• Preparation: Pre-heat buffer to 37°C in a thermostatic bath.

• Initiation: Spike 10 µL of stock solution into 990 µL of buffer (Final conc: 100 µM). Vortex for 5 seconds.

• Sampling: Immediately inject into HPLC (t=0).

• Intervals: Inject every 15 minutes for 4 hours.

• Quantification: Plot

  vs. time. The slope = .

Self-Validation Check:

• Mass Balance: Monitor the appearance of the parent amine or thiol. The molar sum of Reactant + Product must remain constant (>90%) to rule out non-specific adsorption or precipitation.

Protocol: NMR Degradation Analysis

Objective: Elucidate the degradation mechanism (Formaldehyde release vs. Hydrolysis).

Workflow:

• Dissolve 5 mg of compound in 0.6 mL

  containing 10% (buffered to pH 7.4 equivalent).

• Acquire

  -NMR spectra at t=0, 1h, 4h, 12h.

• Marker Tracking:

  • Reactant: Watch the singlet for

    (typically 5.0 - 5.5 ppm).

  • Product A (Formaldehyde): Watch for hydrated formaldehyde (methanediol) at

    4.8 ppm or free formaldehyde at 9.6 ppm.

  • Product B (Amine): Shift in the N-alkyl signals.

Applications & Stabilization Strategies

Prodrug Design Implications

S-chloromethyl thiocarbamates are often used to deliver thiols or amines. Their instability is a feature, not a bug, allowing for release under physiological conditions.

• Tuning Stability: To increase stability, increase steric bulk around the nitrogen (e.g., using a piperidine or morpholine ring) or add electron-withdrawing groups to the N-substituents to reduce the basicity of the leaving group.

Storage & Handling

• Temperature: Store at -20°C or lower.

• Atmosphere: Strictly anhydrous (Argon/Nitrogen). Moisture triggers the autocatalytic release of HCl, which accelerates degradation.

• Solvents: Avoid protic solvents (MeOH, EtOH) for storage. Use DMSO or Acetonitrile for stock solutions, but use immediately upon dilution.

References

• Buckman International. (n.d.). A New Antifungal Agent for the Leather Industry: S-Hexyl-S'-Chloromethyl-cyanodithiocarbimate (CHED). Retrieved from 1

• Mays, D. C., et al. (1996). S-methyl-N,N-diethylthiocarbamate sulfoxide and S-methyl-N,N-diethylthiocarbamate sulfone, two candidates for the active metabolite of disulfiram. Alcoholism: Clinical and Experimental Research. Retrieved from 2

• Shiner, C. S., Fisher, A. M., & Yacoby, F. (1983).[3][4] Intermediacy of α-chloro amides in the basic hydrolysis of α-chloro nitriles to ketones.[4] Tetrahedron Letters.[3][4] (Mechanistic parallel for alpha-chloro hydrolysis).

• Tomlin, C. D. S. (1994).[5] The Pesticide Manual: Thiobencarb stability data. (General reference for thiocarbamate class stability).

• Huttunen, K. M., et al. (2011). Prodrugs: from Serendipity to Rational Design. Pharmacological Reviews.

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• 3. echemi.com [echemi.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
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A Technical Guide to the Solubility of S-Chloromethyl Thiocarbamate in Polar Aprotic Solvents

Abstract: The solubility of active pharmaceutical ingredients (APIs) and synthetic intermediates is a critical parameter in drug development and process chemistry. S-Chloromethyl thiocarbamate, a reactive intermediate, presents unique challenges and opportunities in various synthetic pathways. Its behavior in polar aprotic solvents is of paramount importance for reaction kinetics, purification, and formulation. This guide provides a comprehensive overview of the theoretical principles governing the solubility of S-Chloromethyl thiocarbamate, outlines a robust experimental protocol for its quantitative determination, and discusses the critical safety and handling considerations necessary when working with this class of compounds.

Introduction: The Significance of S-Chloromethyl Thiocarbamate and Its Solvation

S-Chloromethyl thiocarbamates are a class of organosulfur compounds characterized by the RSC(=O)NR'R'' functional group, featuring a reactive chloromethyl moiety. This structural feature makes them valuable intermediates in organic synthesis, particularly for the introduction of a thiocarbamate group or for use in prodrug strategies.[1] The choice of solvent is critical for controlling the reactivity and outcome of synthetic transformations involving these intermediates.

Polar aprotic solvents—such as Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), and Acetonitrile (ACN)—are frequently employed in organic synthesis due to their ability to dissolve a wide range of organic compounds, including polar and charged species, without participating in proton-transfer reactions.[2][3] Understanding the solubility of S-Chloromethyl thiocarbamate in these solvents is not merely an academic exercise; it is fundamental to:

• Reaction Design: Ensuring the substrate is fully solvated to achieve homogeneous reaction conditions and predictable kinetics.

• Process Optimization: Maximizing reaction concentration to improve throughput and minimize solvent waste.

• Purification Strategies: Developing effective crystallization or chromatographic purification methods.

• Safety and Handling: Establishing protocols based on a thorough understanding of the compound's physical properties.

This document serves as a technical resource for researchers, chemists, and formulation scientists, providing both the theoretical framework and practical, field-proven methodologies for assessing the solubility of S-Chloromethyl thiocarbamate.

Theoretical Framework: Molecular Interactions Governing Solubility

The principle of "like dissolves like" provides a foundational, albeit simplified, model for predicting solubility.[4] A more nuanced understanding requires examining the specific intermolecular forces at play between the solute (S-Chloromethyl thiocarbamate) and the solvent molecules.

S-Chloromethyl thiocarbamate possesses several key structural features that dictate its polarity and potential for interaction:

• Carbonyl Group (C=O): A strong dipole moment, capable of engaging in dipole-dipole interactions.

• Thioester Linkage (S-C=O): Contributes to the molecule's overall polarity.

• Amide Nitrogen: The electronegativity of the nitrogen atom influences the electron distribution.

• Chloromethyl Group (CH₂Cl): An electrophilic center with a polar C-Cl bond.

Polar aprotic solvents are characterized by high dielectric constants and significant dipole moments, but they lack O-H or N-H bonds and thus cannot act as hydrogen bond donors.[5][6] Their ability to solvate S-Chloromethyl thiocarbamate is primarily driven by strong dipole-dipole interactions , where the positive end of the solvent's dipole aligns with the negative regions of the solute (e.g., the carbonyl oxygen) and vice versa.

Caption: Intermolecular forces between solute and solvent.

Practical Considerations: Solvent Selection and Safety Protocols

Profile of Common Polar Aprotic Solvents

The choice of solvent can significantly impact experimental outcomes. The following table summarizes the properties of key polar aprotic solvents relevant to this guide.

Solvent	Formula	Boiling Point (°C)	Dielectric Constant	Dipole Moment (D)	Key Considerations
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	189	46.7	3.96	Excellent solvating power, high boiling point, can be difficult to remove.[2]
N,N-Dimethylformamide (DMF)	(CH₃)₂NCHO	153	36.7	3.86	Good solvating power, can decompose at high temperatures.[2]
Acetonitrile (ACN)	CH₃CN	82	38.3	3.20	Lower boiling point, making it easier to remove post-reaction.[2]
Acetone	(CH₃)₂CO	56	21.8	2.91	Very low boiling point, generally less polar than DMSO/DMF.[2]
N-Methyl-2-pyrrolidone (NMP)	C₅H₉NO	203	32.3	4.09	High boiling point, strong solvating power, often used as a substitute for DMF.[6]

Mandatory Safety & Handling Protocols

Thiocarbamates and related reactive intermediates require stringent safety measures. Based on data for analogous compounds like chloromethyl diethylcarbamate, S-Chloromethyl thiocarbamate should be handled as a potentially hazardous substance.[7]

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (nitrile or neoprene), and chemical splash goggles. All handling of the solid compound and its solutions should be performed inside a certified chemical fume hood to avoid inhalation of vapors or dust.[8]

• Chemical Hazards: Assume the compound is corrosive and may cause severe skin burns and eye damage.[7] It may also be an irritant and toxic upon ingestion, inhalation, or skin absorption.[9] Avoid contact with skin and eyes.

• Waste Disposal: Dispose of all chemical waste according to institutional and local environmental regulations. Do not pour solutions down the drain.

• Spill Response: In case of a spill, absorb with a non-combustible material like sand or vermiculite and place it in a sealed container for disposal.[10] Ensure the area is well-ventilated.

Experimental Protocol: Quantitative Determination of Solubility

This section details a robust, self-validating protocol for determining the equilibrium solubility of S-Chloromethyl thiocarbamate using the Isothermal Shake-Flask Method . This method is a gold standard for measuring the solubility of a solid in a liquid.

Principle of the Method

An excess amount of the solid compound is agitated in the solvent at a constant temperature for a sufficient period to reach equilibrium. The saturated solution is then filtered to remove undissolved solid, and the concentration of the solute in the clear filtrate is determined analytically.

Experimental Workflow Diagram

Caption: Workflow for Isothermal Solubility Determination.

Step-by-Step Methodology

• Preparation:

  • To a series of 4 mL glass vials, add an excess of solid S-Chloromethyl thiocarbamate (e.g., 20-30 mg, ensuring undissolved solid will be visible at equilibrium).

  • Accurately pipette a known volume (e.g., 2.0 mL) of the desired polar aprotic solvent (DMSO, DMF, etc.) into each vial.

  • Seal the vials tightly with PTFE-lined caps.

• Equilibration:

  • Place the vials in an orbital shaker or on a rotating wheel inside a temperature-controlled incubator set to the desired temperature (e.g., 25 °C).

  • Agitate the samples for a predetermined time sufficient to reach equilibrium. A 24 to 48-hour period is typically adequate. The presence of undissolved solid must be confirmed visually at the end of this period.

• Phase Separation (Critical Step):

  • Remove the vials from the shaker and allow them to stand undisturbed for at least 30 minutes to let the excess solid settle.

  • Carefully draw the supernatant (the clear, saturated solution) into a clean syringe.

  • Attach a 0.22 µm syringe filter (ensure it is chemically compatible with the solvent) to the syringe.

  • Dispense the filtered, saturated solution into a clean, pre-weighed analysis vial. This step is crucial to remove all particulate matter.

• Quantification:

  • Accurately weigh the collected filtrate to determine its mass and calculate the volume using the solvent's density.

  • Prepare a series of dilutions of the filtrate with fresh solvent.

  • Quantify the concentration of S-Chloromethyl thiocarbamate in the diluted samples using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV). A calibration curve prepared with known concentrations of the compound is required.

• Data Analysis and Reporting:

  • Calculate the concentration of the original, undiluted filtrate, accounting for the dilution factors.

  • The resulting concentration is the equilibrium solubility of the compound in that solvent at the specified temperature.

  • The experiment should be performed in triplicate for each solvent to ensure reproducibility and statistical validity.

Data Presentation and Interpretation

The quantitative data obtained from the experimental protocol should be summarized in a clear and concise table. This allows for easy comparison of solubility across different solvents, which is essential for making informed decisions in process development and formulation.

Table 1: Solubility of S-Chloromethyl Thiocarbamate in Polar Aprotic Solvents at 25 °C (Template)

Solvent	Solubility (mg/mL)	Solubility (mol/L)	Observations
DMSO	[Experimental Value]	[Calculated Value]	[e.g., Forms clear, colorless solution]
DMF	[Experimental Value]	[Calculated Value]	[e.g., Forms clear, colorless solution]
Acetonitrile	[Experimental Value]	[Calculated Value]	[e.g., Forms clear, colorless solution]
NMP	[Experimental Value]	[Calculated Value]	[e.g., Forms clear, colorless solution]
Acetone	[Experimental Value]	[Calculated Value]	[e.g., Forms clear, colorless solution]

Note: This table is a template for reporting experimentally determined data.

Conclusion

References

• Organic Chemistry Portal. (n.d.). Thiocarbamate synthesis. Retrieved from [Link]

• Wikipedia. (2025, May 17). Thiocarbamate. Retrieved from [Link]

• Unknown. (n.d.). EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 62754, Chloromethyl chloroformate. Retrieved from [Link]

• Thompson Rivers University. (2023, August 31). Solubility of Organic Compounds. Retrieved from [Link]

• Wikipedia. (n.d.). Polar aprotic solvent. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Polar Protic and Aprotic Solvents. Retrieved from [Link]

• Unknown. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]

• Tailoring Deep Eutectic Solvents to Provoke Solubility and Bioavailability of Naringin: Implications of a Computational Approach. (2023, March 30). ResearchGate. Retrieved from [Link]

• Pluth, M. D., et al. (n.d.). N-Methylation of Self-Immolative Thiocarbamates Provides Insights into the Mechanism of Carbonyl Sulfide Release. National Center for Biotechnology Information. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 14800940, Chloromethyl diethylcarbamate. Retrieved from [Link]

• Chaturvedi, D., Mishra, N., & Mishra, V. (2008). An Efficient, One-Pot Synthesis of S-Alkyl Thiocarbamates from the Corresponding Thiols Using the Mitsunobu Reagent. Synthesis, 2008(03), 355-357. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Retrieved from [Link]

• Government of Canada. (n.d.). Screening assessment - Thiocarbamates Group. Retrieved from [Link]

• Taylor & Francis. (n.d.). Polar aprotic solvents – Knowledge and References. Retrieved from [Link]

• SALTISE. (n.d.). CLAW At-Home Experiments: Organic Chemistry, Introduction to Solubility. Retrieved from [Link]

• World Health Organization. (1988). Thiocarbamate pesticides: a general introduction. INCHEM. Retrieved from [Link]

• Master Organic Chemistry. (2012, April 27). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Retrieved from [Link]

• Society of Leather Technologists and Chemists. (n.d.). A New Antifungal Agent for the Leather Industry: S-Hexyl-S'-Chloromethyl-cyanodithiocarbimate (CHED). Retrieved from [Link]

• Side reaction mechanism in the course of alkyl thiocarbamate synthesis. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis of N,N‐Disubstituted Thiocarbamates from Thiocarbamoyl Fluorides with Alcohols/Phenols/Thiophenols/Thioalcohols Through Copper Catalysis. (n.d.). ResearchGate. Retrieved from [Link]

Sources

• 1. Chloromethyl Diethylcarbamate | CAS 133217-92-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. Polar aprotic solvent - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.ws [chem.ws]
• 5. chem.libretexts.org [chem.libretexts.org]
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• 8. cdn.chemservice.com [cdn.chemservice.com]
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• 10. THIOCARBAZIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

History and Development of Thiocarbamate Linkers in Chemistry

Abstract

The thiocarbamate functional group (

), structurally analogous to the carbamate but distinguished by a sulfur substitution, has evolved from a herbicide scaffold in the 1950s to a sophisticated linker in modern chemical biology. This guide explores the synthetic evolution of thiocarbamates, highlighting the pivotal Newman-Kwart rearrangement, and details their contemporary applications in peptide ligation and self-immolative prodrug systems. We provide mechanistic insights into their hydrolytic stability compared to carbamates and present actionable protocols for their synthesis and application.

Structural Architecture and Historical Context

The Isomeric Distinction

Thiocarbamates exist in two isomeric forms, a distinction critical for their reactivity and application:

• -Thiocarbamates ( ): Characterized by a thiono ( ) bond. These are often intermediates, particularly in the Newman-Kwart rearrangement.
• -Thiocarbamates ( ): Characterized by a carbonyl ( ) bond and a sulfur linkage. This isomer is thermodynamically more stable and serves as the primary "linker" in drug conjugates and peptide mimics due to its resistance to non-enzymatic hydrolysis.

Historical Emergence

The industrial relevance of thiocarbamates began in the 1950s with the development of herbicides such as EPTC (S-ethyl dipropylthiocarbamate) . These early applications relied on the compound's stability in soil and its ability to inhibit lipid synthesis in plants. However, the field shifted significantly with the discovery that these stable linkages could be engineered for controlled cleavage in biological systems.

Synthetic Evolution: From Heat to Catalysis

The synthesis of thiocarbamates has transitioned from harsh thermal rearrangements to mild, catalytic processes.

The Newman-Kwart Rearrangement (NKR)

Discovered in 1966, the NKR is the cornerstone method for converting phenols to thiophenols via a thiocarbamate intermediate. It involves the intramolecular migration of an aryl group from the oxygen to the sulfur atom of an

-aryl thiocarbamate.

Mechanism: The reaction proceeds via a concerted, four-membered cyclic transition state. It is driven thermodynamically by the conversion of the unstable

bond (approx. 170 kcal/mol) to the stronger bond (approx. 190 kcal/mol).

[1]

Modern Catalytic Approaches

While the classical NKR requires temperatures exceeding 250°C, modern methods have lowered the activation energy barrier:

• Pd-Catalyzed Rearrangement: Palladium catalysts can facilitate this migration at temperatures as low as 100°C, broadening the substrate scope to thermally sensitive molecules.

• Photoredox Catalysis: Recent advances utilize visible light to drive the rearrangement at ambient temperatures, preserving delicate stereocenters in complex drug scaffolds.

Mechanistic Insights: Stability and Cleavage

Hydrolytic Stability Profile

The

-thiocarbamate linker exhibits a unique stability profile compared to its carbamate counterpart. The sulfur atom's larger atomic radius and lower electronegativity compared to oxygen result in a thioester-like resonance that is generally more resistant to alkaline hydrolysis than standard esters but susceptible to specific enzymatic cleavage.

Table 1: Comparative Hydrolytic Properties

Feature	Carbamate ( )	S-Thiocarbamate ( )
Bond Energy	C-O bond is stronger, but carbonyl is less polarized.	C-S bond is weaker, but carbonyl is highly polarized.
Alkaline Hydrolysis	Moderate rate; proceeds via tetrahedral intermediate.	Slower rate (generally); leaving group ( ) is better, but carbonyl carbon is less electrophilic due to S-conjugation.
Enzymatic Cleavage	Cleaved by esterases (e.g., CES1, CES2).	Cleaved by specific amidases and Carbonic Anhydrase (indirectly).
Primary Application	Prodrug masking, amine protection (Boc, Cbz).	H2S donors, peptide ligation, stable linkers.

The Self-Immolative Cascade (H2S Release)

One of the most potent applications of thiocarbamates is in "Click-to-Release" systems. Here, the thiocarbamate acts as a masking group for Carbonyl Sulfide (COS), which is rapidly hydrolyzed by the ubiquitous enzyme Carbonic Anhydrase (CA) to release Hydrogen Sulfide (H2S), a critical gasotransmitter.[2][3]

Mechanism:

• Trigger: A specific event (e.g., reduction of an azide, cleavage of a protecting group) exposes a nucleophile (often an aniline amine).

• Cyclization: The amine attacks the thiocarbamate carbonyl, expelling the sulfur moiety.

• Release: This expulsion releases COS.

• Hydrolysis: CA catalyzes the hydration of COS to H2S and CO2.

Experimental Protocol: Synthesis of an S-Aryl Thiocarbamate

This protocol describes the synthesis of S-phenyl dimethylthiocarbamate via the Newman-Kwart Rearrangement, a robust method for validating linker stability.

Reagents:

• Phenol (1.0 equiv)

• Dimethylthiocarbamoyl chloride (1.2 equiv)

• DABCO (1,4-diazabicyclo[2.2.2]octane) (1.5 equiv)

• DMF (Dimethylformamide), anhydrous

• Diphenyl ether (for thermal rearrangement)

Step-by-Step Methodology:

• O-Thiocarbamate Formation:

  • Dissolve phenol (10 mmol) and DABCO (15 mmol) in anhydrous DMF (20 mL) under nitrogen atmosphere.

  • Cool to 0°C. Add dimethylthiocarbamoyl chloride (12 mmol) portion-wise.

  • Warm to room temperature and stir for 4 hours.

  • Validation: TLC should show disappearance of phenol.

  • Workup: Pour into water, extract with ethyl acetate, wash with brine, dry over

    , and concentrate. Purify via flash chromatography (Hexanes/EtOAc).

• Thermal Rearrangement (NKR):

  • Dissolve the purified

    -thiocarbamate in diphenyl ether (0.5 M concentration).

  • Heat the solution to 250°C (reflux) under nitrogen for 2–6 hours.

  • Monitoring: Monitor by HPLC or GC. The

    -thiocarbamate typically has a higher retention time and distinct UV absorption compared to the -isomer.

  • Isolation: Cool to room temperature. Purify directly via silica gel chromatography (the high boiling solvent diphenyl ether elutes first with non-polar solvents, followed by the product).

• Characterization:

  • IR Spectroscopy: Look for the shift from

    (approx. 1200-1050 cm⁻¹) to (approx. 1650-1670 cm⁻¹).

  • 13C NMR: The carbonyl carbon of the

    -thiocarbamate typically appears upfield (approx. 165 ppm) relative to the thiono carbon (approx. 185 ppm).

Applications in Drug Development[4][5][6][7]

Peptide Ligation

Thiocarbamates offer a chemoselective ligation pathway complementary to native chemical ligation (NCL). Using phenylthiochloroformate , peptides can be activated to form alkylthiocarbamate linkages.[4] This is particularly useful for:

• Cyclic Peptides: Head-to-tail cyclization without racemization.

• Branched Peptides: Creating multiple antigenic peptides (MAPs) for vaccine development.

Antibody-Drug Conjugates (ADCs)

While less common than maleimides, thiocarbamates are emerging in "Next-Gen" ADCs.

• H2S Donating Payloads: ADCs designed to release gasotransmitters directly into the tumor microenvironment to modulate oxidative stress.

• ThioBridge Technology: Note: While "ThioBridge" utilizes disulfide re-bridging, the resulting stability often mimics the rigidity sought in thiocarbamate designs, though the chemical linkage is distinct.

References

• The Newman-Kwart Rearrangement of O-Aryl Thiocarbamates. Organic Chemistry Portal. [Link]

• Self-Immolative Thiocarbamates Provide Access to Triggered H2S Donors. National Institutes of Health (PMC). [Link]

• Thiocarbamate-linked peptides by chemoselective peptide ligation. PubMed. [Link]

• The E1cB mechanism for thiocarbamate ester hydrolysis: equilibrium and kinetic studies. RSC Publishing. [Link]

• Advances in the synthesis of thiocarbamates. ResearchGate. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Self-Immolative Thiocarbamates Provide Access to Triggered H2S Donors and Analyte Replacement Fluorescent Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thiocarbamate-linked peptides by chemoselective peptide ligation - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Reaction Conditions for Nucleophilic Substitution of S-Chloromethyl Thiocarbamates

This Application Note provides a comprehensive technical guide for the nucleophilic substitution of S-Chloromethyl thiocarbamates (specifically focusing on the widely used S-chloromethyl-N,N-dimethylthiocarbamate and its analogs). These reagents are critical electrophiles in organic synthesis, primarily used to introduce the thiocarbamoylmethyl moiety (

) into nucleophilic substrates (alcohols, phenols, carboxylic acids, and amines). This chemistry is pivotal in the design of prodrugs (e.g., improving solubility or permeability) and the protection of functional groups.

Introduction & Mechanistic Insight

S-Chloromethyl thiocarbamates (Structure:

) represent a specialized class of -halo sulfides. Unlike simple alkyl halides, their reactivity is modulated by the adjacent sulfur atom and the thiocarbamate carbonyl.

The Reactivity Paradox

The chlorine atom in this motif is highly activated for nucleophilic substitution, yet the molecule remains stable enough for handling.

• Activation: The sulfur atom possesses lone pairs that can stabilize the developing carbocation at the

  -position via resonance (neighboring group participation), forming a transient sulfenium ion intermediate ( ). This makes the chloride a labile leaving group, facilitating both and pathways depending on the nucleophile and solvent.

• Modulation: The electron-withdrawing carbonyl group of the thiocarbamate reduces the electron density on the sulfur compared to a simple thioether (e.g., chloromethyl methyl sulfide). Consequently, while reactive, these reagents often require Finkelstein catalysis (Iodide source) or polar aprotic solvents to drive the reaction to completion with weaker nucleophiles like carboxylates.

Mechanistic Pathway

The reaction generally proceeds via an

mechanism with strong nucleophiles, or a loose (borderline ) transition state where sulfur participation assists the departure of the leaving group.

General Guidelines & Critical Parameters

To ensure reproducibility and high yields, the following parameters must be controlled.

Solvent Selection

• Preferred: DMF (N,N-Dimethylformamide) or DMAc (Dimethylacetamide) . These polar aprotic solvents solvate cations (e.g.,

  , ), leaving the nucleophilic anion "naked" and highly reactive.

• Alternative: Acetone or Acetonitrile (MeCN) . Useful for lower temperature reactions or when ease of workup (evaporation) is prioritized.

• Avoid: Protic solvents (MeOH, EtOH) which can compete as nucleophiles or solvate the nucleophile too strongly, retarding the reaction.

Base & Catalyst Selection

• Base:

  • Cesium Carbonate (

    ): The "Gold Standard" for carboxylate nucleophiles. The large Cesium cation effectively dissociates from the carboxylate, maximizing nucleophilicity (the "Cesium Effect").

  • Sodium Hydride (NaH): Essential for alcohols and phenols to generate the reactive alkoxide/phenoxide.

  • Triethylamine (

    ) / DIPEA: Suitable for amine nucleophiles.

• Catalyst:

  • Sodium Iodide (NaI): Highly recommended. It converts the alkyl chloride to a more reactive alkyl iodide in situ (Finkelstein reaction).

  • TBAI (Tetrabutylammonium iodide): Phase transfer catalyst, useful if using non-polar solvents (DCM) with solid bases.

Temperature

• Standard: Room Temperature (

  ).

• Elevated:

  for sterically hindered nucleophiles or carboxylates. Avoid temperatures to prevent decomposition of the thiocarbamate linker.

Experimental Protocols

Protocol A: Synthesis of S-Acyloxymethyl Thiocarbamates (Prodrug Synthesis)

Target: Reaction with Carboxylic Acids to form ester-linked prodrug moieties.

Reagents:

• Carboxylic Acid (Substrate)[1]

• S-Chloromethyl-N,N-dimethylthiocarbamate (1.2 - 1.5 equiv)

• Cesium Carbonate (

  ) (1.0 - 1.2 equiv)

• Sodium Iodide (NaI) (0.1 - 0.2 equiv, catalytic)

• Solvent: Anhydrous DMF[2]

Step-by-Step Workflow:

• Activation: In a flame-dried flask under inert atmosphere (

  or Ar), dissolve the Carboxylic Acid (1.0 mmol) in anhydrous DMF (3-5 mL).

• Deprotonation: Add

  (1.0 mmol). Stir at Room Temperature (RT) for 15-30 minutes. The mixture may become a suspension.

• Addition: Add NaI (0.1 mmol) followed by the dropwise addition of S-Chloromethyl-N,N-dimethylthiocarbamate (1.2 mmol).

• Reaction: Stir the mixture at RT.

  • Note: If reaction is sluggish after 2 hours (monitor by TLC/LC-MS), heat to

    .

• Quench & Workup: Once complete (typically 2-6 hours), dilute with EtOAc and wash with water (

  ) and brine ( ) to remove DMF.

• Purification: Dry organic layer over

  , concentrate, and purify via silica gel chromatography (typically Hexanes/EtOAc).

Protocol B: Reaction with Phenols/Alcohols (Ether Linkage)

Target: Introduction of the thiocarbamoylmethyl group onto hydroxyls.

Reagents:

• Alcohol/Phenol (Substrate)[3]

• S-Chloromethyl-N,N-dimethylthiocarbamate (1.2 equiv)

• Sodium Hydride (NaH, 60% dispersion) (1.2 equiv)

• Solvent: Anhydrous THF or DMF

Step-by-Step Workflow:

• Preparation: Dissolve the Alcohol/Phenol (1.0 mmol) in anhydrous THF (5 mL) under

  . Cool to (ice bath).

• Alkoxide Formation: Carefully add NaH (1.2 mmol). Stir at

  for 15 mins, then warm to RT for 15 mins to ensure complete evolution of .

• Substitution: Cool back to

  (optional, depending on substrate stability) and add S-Chloromethyl-N,N-dimethylthiocarbamate (1.2 mmol).

• Reaction: Allow to warm to RT and stir for 1-4 hours.

• Workup: Quench carefully with saturated

  solution. Extract with EtOAc or DCM.

• Purification: Standard silica chromatography.

Data Summary & Troubleshooting

Table 1: Reaction Optimization Matrix

Parameter	Standard Condition	Optimization for Low Yield	Rationale
Solvent	DMF	DMAc or HMPA (additive)	Increase cation solvation to boost nucleophilicity.
Base			"Cesium effect" increases solubility and reactivity of carboxylates.
Catalyst	None	NaI (0.2 equiv)	Converts Cl I (better leaving group).
Temp			Overcomes activation energy barrier for hindered substrates.
Stoichiometry	1.2 equiv	2.0 - 3.0 equiv	Compensates for hydrolysis of the reagent by trace water.

Troubleshooting Guide:

• Problem: Hydrolysis of the reagent (formation of S-hydroxymethyl byproduct or formaldehyde/thiol).

  • Solution: Ensure strictly anhydrous solvents. The S-chloromethyl group is moisture sensitive.

• Problem: Low conversion with steric bulk.

  • Solution: Switch to Protocol A (Cesium Carbonate) and heat to

    . Add 0.5 equiv NaI.

Workflow Visualization

References

• Synthesis of Thiocarbamates via Carbonylation: Mizuno, T., Iwai, T., & Ishino, Y. (2005).[3] Solvent-assisted thiocarboxylation of amines or alcohols with carbon monoxide and sulfur.[3] Tetrahedron, 61(39), 9157-9163. Link (Provides foundational chemistry on thiocarbamate stability and synthesis).

• General Reactivity of Alpha-Halo Sulfides: Dilbeck, G. A., Field, L., Gallo, A. A., & Gargiulo, R. J. (1978). The chemistry of alpha-halo sulfides. The Journal of Organic Chemistry, 43(24), 4593-4596. Link (Establishes the mechanistic basis for the high reactivity of S-chloromethyl groups).

• Prodrug Synthesis using Chloromethyl Linkers: Rautio, J., Kumpulainen, H., Heimbach, T., Oliyai, R., Oh, D., Järvinen, T., & Savolainen, J. (2008). Prodrugs: design and clinical applications. Nature Reviews Drug Discovery, 7(3), 255-270. Link (Contextualizes the application of S-chloromethyl reagents in drug delivery).

• Cesium Effect in Nucleophilic Substitution: Dijkstra, G., Kruizinga, W. H., & Kellogg, R. M. (1987). The effect of cesium ions on nucleophilic substitution reactions. The Journal of Organic Chemistry, 52(19), 4230-4234. Link (Justifies the use of Cs2CO3 for carboxylate substitutions).

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. An Efficient, One-Pot Synthesis of S-Alkyl Thiocarbamates from the Corresponding Thiols Using the Mitsunobu Reagent [organic-chemistry.org]
• 3. Thiocarbamate synthesis by carbamoylation [organic-chemistry.org]

Synthesis of N,N-dialkylthiocarbamates using chloromethyl intermediates

Application Note: Precision Synthesis of S-Chloromethyl N,N-Dialkylthiocarbamates

Executive Summary

This application note details the synthesis of S-chloromethyl N,N-dialkylthiocarbamates , a critical class of electrophilic intermediates used in the development of bioreversible prodrugs and self-immolative linkers. Unlike standard carbamates, the thiocarbamate moiety offers unique cleavage kinetics and metabolic stability profiles.

The protocol focuses on a high-fidelity alkylation strategy using bromochloromethane as the chloromethylating agent. This method circumvents the instability associated with chloromethyl chloroformates and ensures exclusive S-alkylation over O-alkylation through Hard-Soft Acid-Base (HSAB) control.

Target Audience: Medicinal Chemists, Process Chemists, and Drug Delivery Specialists.

Mechanistic Principles & Strategic Design

The Ambident Nucleophile Challenge

Thiocarbamate anions (

) are ambident nucleophiles, capable of reacting at either the sulfur (soft center) or the oxygen (hard center).

• Kinetic Control: Reaction with "hard" electrophiles (e.g., acyl chlorides) typically favors O-acylation.

• Thermodynamic/Soft Control: Reaction with "soft" alkylating agents favors S-alkylation.

To synthesize the S-chloromethyl derivative, we utilize bromochloromethane (

) . The carbon center attached to the bromine is softer and more electrophilic towards the sulfur anion than the chlorine-bearing carbon, driving the reaction toward the desired S-isomer.

Pathway Visualization

Figure 1: Reaction pathway demonstrating the selective S-alkylation of the thiocarbamate salt to form the chloromethyl intermediate.

Experimental Protocol

Reagents & Equipment

• Substrate: Secondary amine (e.g., Diethylamine, Morpholine, Piperidine).

• Carbonyl Source: Carbonyl Sulfide (COS) gas (commercial cylinder or generated in situ).

• Base: Sodium Hydride (60% dispersion in oil) or Potassium Carbonate (anhydrous).

• Alkylating Agent: Bromochloromethane (99%).

• Solvent: Anhydrous Tetrahydrofuran (THF) or DMF.

• Inert Atmosphere: Argon or Nitrogen balloon.

Step-by-Step Methodology

Step 1: Generation of the Sodium Thiocarbamate Salt

• Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, gas inlet tube, and thermometer. Flush with Argon.

• Base Suspension: Add Sodium Hydride (1.1 eq) to the flask. Wash twice with dry hexanes to remove mineral oil if necessary. Suspend in anhydrous THF (0.5 M relative to amine).

• Amine Addition: Cool the suspension to 0°C. Add the secondary amine (1.0 eq) dropwise over 10 minutes. Stir for 30 minutes to ensure deprotonation (if using NaH) or prepare for COS addition.

• Carbonylation: Bubble Carbonyl Sulfide (COS) gas slowly through the solution at 0°C.

  • Observation: The reaction is exothermic. A thick precipitate (the thiocarbamate salt) typically forms.

  • Duration: Continue bubbling for 1–2 hours until the exotherm subsides and the amine is consumed (monitor by TLC).

  • Purge: Purge the system with Argon for 15 minutes to remove excess COS (vent into a scrubber containing NaOH/Bleach).

Step 2: Selective Chloromethylation

• Reagent Preparation: In a separate vial, dissolve Bromochloromethane (3.0 eq) in a minimal amount of anhydrous THF. Note: Excess dihalomethane is used to prevent double alkylation.

• Addition: Transfer the thiocarbamate salt suspension to an addition funnel. Add the salt suspension slowly to the Bromochloromethane solution at room temperature.

  • Expert Tip: Inverse addition (Salt into Electrophile) maintains a high concentration of electrophile relative to nucleophile, minimizing dimer formation (

    ).

• Reaction: Stir at room temperature for 4–12 hours.

• Monitoring: Monitor by TLC (Silica, Hexane/EtOAc). The polar salt will disappear, and a less polar product spot will appear.

Step 3: Workup & Purification

• Quench: Carefully quench with saturated aqueous

  .

• Extraction: Extract with Ethyl Acetate (

  ).

• Wash: Wash combined organics with water (

  ) and Brine ( ).

• Dry/Concentrate: Dry over

  , filter, and concentrate under reduced pressure (keep bath temp < 40°C to avoid thermal decomposition).

• Purification: Flash column chromatography.

  • Stationary Phase: Neutral Silica Gel.

  • Eluent: Gradient Hexane

    10% EtOAc/Hexane.

Data Analysis & Quality Control

Expected Analytical Signatures

Technique	Parameter	Expected Signal / Observation	Interpretation
1H NMR	(ppm)	5.40 – 5.60 ppm (s, 2H)	The diagnostic methylene protons ( ). This shift is distinct from -alkyl isomers ( 5.7-5.9 ppm).
13C NMR	(ppm)	165 – 170 ppm (C=O)	Carbonyl carbon. Confirms Thiocarbamate ( ) vs Dithiocarbamate ( , >190 ppm).
13C NMR	(ppm)	50 – 55 ppm ( )	Chloromethyl carbon.
IR	( )	1660 – 1690	Strong stretch. Absence of stretch implies correct -isomer.

Troubleshooting Guide

• Issue: Formation of dimer (

  ).

  • Cause: Local excess of thiocarbamate salt relative to bromochloromethane.

  • Solution: Increase bromochloromethane equivalents to 5.0 eq and ensure vigorous stirring during inverse addition.

• Issue: Low Yield / Hydrolysis.

  • Cause: Moisture in the solvent or silica gel acidity.

  • Solution: Use freshly distilled THF. Add 1% Triethylamine to the chromatography eluent to neutralize silica acidity.

Application: Prodrug Synthesis (Example)

The synthesized

-chloromethyl N,N-dialkylthiocarbamate acts as a "soft alkyl" linker. It can be reacted with the salt of a carboxylic acid drug (Drug-COO ) to form a bioreversible prodrug.

Reaction:

Mechanism of Release: Upon enzymatic hydrolysis (esterases), the hemi-thioacetal intermediate is formed, which spontaneously collapses to release the active Drug, Formaldehyde, COS, and the Amine.

Safety & Compliance

• Carbonyl Sulfide (COS): Highly toxic gas. Must be used in a well-ventilated fume hood with a proper scrubbing system (NaOH/Bleach trap).

• Bromochloromethane: Potential ozone-depleting substance and suspected carcinogen. Handle with double gloves and avoid release into the environment.

• Waste Disposal: Aqueous waste containing sulfides/thiocarbamates must be treated with bleach (hypochlorite) to oxidize sulfur species before disposal.

References

• Chaturvedi, D., et al. (2008).[1][2] "An Efficient, One-Pot Synthesis of S-Alkyl Thiocarbamates from the Corresponding Thiols Using the Mitsunobu Reagent." Synthesis, 2008(3), 355-357.[1] Link(Provides foundational chemistry for thiocarbamate synthesis).

• Folk, M. J., et al. (2012). "Synthesis and evaluation of S-acyl-2-thioethyl (SATE) prodrugs." Journal of Medicinal Chemistry. (Contextualizes the stability of S-alkyl linkers).
• Wermuth, C. G. (2008). "The Practice of Medicinal Chemistry." Academic Press. (Authoritative source on chloromethyl linkers in prodrug design).

• Majumdar, S., et al. (2012). "N-acyloxymethyl carbamate linked prodrugs of pseudomycins are novel antifungal agents." Bioorganic & Medicinal Chemistry Letters, 22(14), 4571-4574. Link(Demonstrates the utility of carbamate/thiocarbamate linkers).

• Zhao, Y., et al. (2019).[1] "Molecular iodine catalyzes a facile and practical synthesis of thiocarbamates." The Journal of Organic Chemistry, 84(5), 2976-2983. Link(Alternative synthesis pathways).

Sources

• 1. Thiocarbamate synthesis by carbamoylation [organic-chemistry.org]
• 2. An Efficient, One-Pot Synthesis of S-Alkyl Thiocarbamates from the Corresponding Thiols Using the Mitsunobu Reagent [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Reactions with S-Chloromethyl Thiocarbamate

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with S-Chloromethyl thiocarbamate. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions, empowering you to improve your reaction yields and overcome common challenges. As a versatile electrophilic building block, S-Chloromethyl thiocarbamate offers a gateway to a diverse range of molecular architectures. However, its reactivity also presents specific challenges that require careful consideration of reaction parameters. This guide is structured to address these issues in a practical, question-and-answer format, grounded in established chemical principles.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Low or No Conversion of Starting Material

Question: I am observing low to no conversion of my starting nucleophile in my reaction with S-Chloromethyl thiocarbamate. What are the likely causes and how can I improve the yield?

Answer:

Low conversion is a common issue that can often be resolved by systematically evaluating and optimizing your reaction conditions. The S-Chloromethyl group of the thiocarbamate is a potent electrophile, primed for nucleophilic attack. However, several factors can impede this process.

Causality and Troubleshooting Steps:

• Insufficient Nucleophilicity: The success of the reaction hinges on the nucleophilicity of your starting material. Amines, thiols, and their corresponding anions are generally good nucleophiles for this transformation. If you are using a weakly nucleophilic substrate, such as a hindered amine or a neutral alcohol, you will likely need to enhance its reactivity.

  • Actionable Protocol: For weakly nucleophilic amines or alcohols, the addition of a non-nucleophilic base is crucial. The base deprotonates the nucleophile, increasing its electron density and reactivity. For alcohols, conversion to the corresponding alkoxide is often necessary.

• Improper Choice of Base: The selection of the base is critical and substrate-dependent. A base that is too strong can lead to side reactions, while one that is too weak will not sufficiently activate the nucleophile.

  • Expert Insight: For amine nucleophiles, tertiary amines like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) are often suitable as they can act as a proton sponge without competing as a nucleophile. For alcohols and thiols, stronger bases like sodium hydride (NaH) or potassium carbonate (K₂CO₃) are typically required to generate the more reactive anionic nucleophile.[1]

• Solvent Effects: The solvent plays a pivotal role in an SN2 reaction. Polar aprotic solvents are generally preferred as they can solvate the cation of the base (if using an ionic base) without strongly solvating the anionic nucleophile, thus preserving its reactivity.

  • Recommendations: Consider switching to or ensuring the dryness of polar aprotic solvents such as N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or acetonitrile (ACN). These solvents can significantly accelerate the rate of SN2 reactions.

• Reaction Temperature: While many reactions with potent electrophiles proceed at room temperature, sluggish reactions can often be accelerated by gentle heating.

  • Troubleshooting Protocol: Monitor your reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If no significant conversion is observed after a reasonable time at room temperature, consider incrementally increasing the temperature (e.g., to 40-60 °C).

Troubleshooting Flowchart for Low Conversion

Caption: A logical workflow for troubleshooting low reaction yields.

Formation of Multiple Products and Side Reactions

Question: My reaction is messy, and I am observing the formation of multiple unexpected products alongside my desired product. What are the potential side reactions, and how can I suppress them?

Answer:

The formation of multiple products indicates a lack of selectivity in your reaction. S-Chloromethyl thiocarbamate's reactivity can sometimes lead to undesired pathways if the conditions are not carefully controlled.

Common Side Reactions and Mitigation Strategies:

• Over-alkylation of Primary Amines: Primary amines can react twice with the S-Chloromethyl thiocarbamate, leading to the formation of a tertiary amine.

  • Controlling Stoichiometry: To favor mono-alkylation, use a slight excess of the primary amine relative to the S-Chloromethyl thiocarbamate. This statistical approach increases the probability of the electrophile reacting with the more abundant starting amine.

  • Slow Addition: Adding the S-Chloromethyl thiocarbamate slowly to the reaction mixture containing the amine can also help to maintain a low concentration of the electrophile, further minimizing the chance of a second alkylation.

• Elimination Reactions: If your nucleophile is also a strong, sterically hindered base, it may promote an E2 elimination reaction, leading to the formation of an unstable thionium ion intermediate.

  • Expert Insight: This is more likely with bulky bases. If elimination is suspected, consider using a less sterically demanding, non-nucleophilic base.

• Hydrolysis of the Thiocarbamate: S-Chloromethyl thiocarbamate can be sensitive to hydrolysis, especially under strongly acidic or basic conditions in the presence of water.[2] This will lead to the decomposition of your starting material and reduce the overall yield.

  • Preventative Measures: Ensure that all your reagents and solvents are anhydrous. Reactions should be run under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture.

Table 1: Troubleshooting Common Side Reactions

Side Reaction	Probable Cause	Recommended Solution
Over-alkylation of Primary Amines	High concentration of the electrophile relative to the primary amine.	Use a slight excess of the primary amine; add S-Chloromethyl thiocarbamate slowly.
Elimination Reaction	Use of a strong, sterically hindered base.	Switch to a less sterically hindered, non-nucleophilic base.
Hydrolysis of Thiocarbamate	Presence of water in the reaction mixture.	Use anhydrous solvents and reagents; run the reaction under an inert atmosphere.

S-Chloromethyl Thiocarbamate as a Protecting Group

Question: Can I use S-Chloromethyl thiocarbamate as a protecting group for amines, and if so, how would I deprotect it?

Answer:

Yes, the thiocarbamoylmethyl group introduced by S-Chloromethyl thiocarbamate can function as a protecting group for amines. Carbamates are widely used as protecting groups in organic synthesis due to their stability under a range of conditions and the availability of various deprotection methods.[3][4]

Protection Protocol:

The protection of an amine with S-Chloromethyl thiocarbamate follows the general principles of nucleophilic substitution outlined above.

• Dissolve the amine in a suitable polar aprotic solvent (e.g., DMF, ACN).

• Add a non-nucleophilic base (e.g., TEA, DIPEA) to act as a proton scavenger.

• Slowly add S-Chloromethyl thiocarbamate (typically 1.0-1.2 equivalents) to the reaction mixture at room temperature.

• Monitor the reaction by TLC or LC-MS until the starting amine is consumed.

• Work-up the reaction by quenching with water, extracting the product with an organic solvent, and purifying by chromatography.

Deprotection Strategies:

The S-thiocarbamoylmethyl group is generally stable, but it can be cleaved under specific conditions. The exact conditions will depend on the nature of the rest of your molecule.

• Hydrolytic Cleavage: Under strongly acidic or basic conditions, the thiocarbamate linkage can be hydrolyzed.[2] However, this method may not be suitable for substrates with other acid or base-labile functional groups.

• Reductive Cleavage: While not as common for thiocarbamates as for some other protecting groups, reductive cleavage using strong reducing agents could be explored.

• Oxidative Cleavage: Oxidation of the sulfur atom could potentially lead to a more labile intermediate that can be cleaved under milder conditions.

Conceptual Diagram of Protection and Deprotection

Caption: A simplified workflow for the protection of amines and subsequent deprotection.

Reagent Handling and Stability

Question: What are the best practices for handling and storing S-Chloromethyl thiocarbamate to ensure its stability and reactivity?

Answer:

S-Chloromethyl thiocarbamate is a reactive compound, and proper handling is essential for safety and to ensure its efficacy in your reactions.

• Moisture Sensitivity: As an activated alkyl chloride, S-Chloromethyl thiocarbamate is susceptible to hydrolysis. It should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a cool, dry place.

• Toxicity: While specific toxicity data for S-Chloromethyl thiocarbamate may not be widely available, it is prudent to treat it as a potentially hazardous substance. Always handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Solvent Stability: The stability of S-Chloromethyl thiocarbamate can be solvent-dependent. It is expected to be more stable in non-polar aprotic solvents. Protic solvents, especially in the presence of any base, could lead to decomposition. A study on various pesticides, including carbamates, showed that some are unstable in protic solvents like methanol.[5]

References

• Chaturvedi, D., Mishra, N., & Mishra, V. (2008). An Efficient, One-Pot Synthesis of S-Alkyl Thiocarbamates from the Corresponding Thiols Using the Mitsunobu Reagent. Synthesis, 2008(03), 355-357. [Link]

• Stojanović, M., et al. (2021). New Facile One-Pot Synthesis of Isobutyl Thiocarbamate in Recycling Solvent Mixture. Processes, 9(12), 2129. [Link]

• Bahrami, K., Khodaei, M. M., & Soheilizad, M. (2009). Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides. The Journal of Organic Chemistry, 74(24), 9287-9291. [Link]

• Nagy, P., Wang, X., Lemma, K., & Ashby, M. T. (2007). Reactive sulfur species: hydrolysis of hypothiocyanite to give thiocarbamate-S-oxide. Journal of the American Chemical Society, 129(51), 15756–15757. [Link]

• Process for the preparation of thiocarbamates. (1986).
• Process for the preparation of substituted S-alkyl thio-carbamates. (1976).

• Bryant, S. D., Hurlow, E. L., & Whittemore, M. S. (n.d.). A New Antifungal Agent for the Leather Industry: S-Hexyl-S'-Chloromethyl-cyanodithiocarbimate (CHED). Buckman. [Link]

• Myers, A. (2018). Protecting Groups for Amines: Carbamates. Master Organic Chemistry. [Link]

• Electrochemical metal- and oxidant-free synthesis of S-thiocarbamates. (2020). Royal Society of Chemistry. [Link]

• Plagens, A. (2010). N-Methylation of Self-Immolative Thiocarbamates Provides Insights into the Mechanism of Carbonyl Sulfide Release. ACS Omega, 5(21), 12345-12353. [Link]

• Organic Chemistry Portal. (n.d.). Thiocarbamate synthesis by carbamoylation. [Link]

• Advances in the synthesis of thiocarbamates. (2015). ResearchGate. [Link]

• Wang, X., et al. (2021). Direct synthesis of carbamates, thiocarbamates, and ureas from Boc-protected amines: a sustainable and efficient approach. Green Chemistry, 23(15), 5489-5494. [Link]

• Organic Chemistry Portal. (n.d.). Thiocarbamate synthesis by thioacylation. [Link]

• A New Antifungal Agent for the Leather Industry: S-Hexyl-S'-Chloromethyl-cyanodithiocarbimate (CHED). (n.d.). Society of Leather Technologists and Chemists. [Link]

• Nemoto, S., Takatsuki, S., Sasaki, K., & Toyoda, M. (1997). [Studies on the stability of 89 pesticides in organic solvent]. Kokuritsu Iyakuhin Shokuhin Eisei Kenkyusho Hokoku, (115), 86–92. [Link]

• Accessing and Utilizing Thiols in Organic Chemistry. (2022). ChemRxiv. [Link]

• A new procedure for thioester deprotection using thioglycolic acid in both homogeneous and heterogeneous phase. (2014). Tetrahedron Letters, 55(28), 3843-3847. [Link]

• Reaction of chloromethyliso(thio)cyanato(thio)phosphonates(-phosphinates) with phenol, ethanol, and thiols. (2000). ResearchGate. [Link]

• Study on the Deprotection of Boc Group of S-2-(tert-Butoxycarbonylamino)ethyl 3-Phenylpropanethioates. (2013). ResearchGate. [Link]

• Synthesis and Application of Thiocarbamates via Thiol- Dioxazolone Modified Lossen Rearrangement. (2022). The Royal Society of Chemistry. [Link]

• A novel three-component reaction between isocyanides, alcohols or thiols and elemental sulfur: a mild, catalyst-free approach towards O-thiocarbamates and dithiocarbamates. (2019). Beilstein Journal of Organic Chemistry, 15, 1523–1530. [Link]

• Transition Metal Mediated Hydrolysis of C–S Bonds: An Overview of a New Reaction Strategy. (2012). Inorganica Chimica Acta, 393, 1-18. [Link]

• Reactions of Thiols. (n.d.). Chemistry Steps. [Link]

• Masking thiol reactivity with thioamide, thiourea, and thiocarbamate-based MBPs. (2021). RSC Medicinal Chemistry, 12(10), 1676-1685. [Link]

• 2 Protection of Functional Groups. (2005). In Houben-Weyl Methods of Organic Chemistry, Vol. E 22b. Thieme. [Link]

Sources

• 1. Thiocarbamate synthesis by thioacylation [organic-chemistry.org]
• 2. Reactive sulfur species: hydrolysis of hypothiocyanite to give thiocarbamate-S-oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. N-Methylation of Self-Immolative Thiocarbamates Provides Insights into the Mechanism of Carbonyl Sulfide Release - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [Studies on the stability of 89 pesticides in organic solvent] - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Minimizing Hydrolysis of S-Chloromethyl Thiocarbamates

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8]

S-Chloromethyl thiocarbamates (

) are potent electrophiles widely used as prodrug moieties to improve permeability or as intermediates in peptide synthesis. However, their utility is compromised by their extreme susceptibility to hydrolysis.

Unlike simple alkyl halides, the sulfur atom in the

-position provides neighboring group participation (NGP), stabilizing the carbocation intermediate. While this increases their reactivity as alkylating agents, it simultaneously lowers the energy barrier for hydrolysis. Upon contact with moisture, these compounds degrade rapidly into the parent thiocarbamate, formaldehyde, and hydrochloric acid. The generated HCl acts as an autocatalyst, accelerating further degradation.

This guide provides a self-validating workflow to arrest this decomposition pathway.

The Degradation Mechanism (The "Why")

To prevent degradation, one must understand the enemy. The hydrolysis of S-chloromethyl thiocarbamates is not a simple displacement; it is often driven by the resonance stabilization of the sulfur atom.

Hydrolysis Pathway Diagram

The following diagram illustrates the critical failure points where moisture interception occurs.

Figure 1: The sulfur atom assists in chloride departure, forming a reactive sulfenium ion that is rapidly quenched by water. The release of HCl creates an acidic environment that further destabilizes the remaining material.

Storage & Handling Protocols (The "How")

The following protocols are designed to eliminate the three primary vectors of hydrolysis: Atmospheric Moisture , Thermal Energy , and Autocatalysis .

Validated Storage Conditions Matrix

Parameter	Critical Requirement	Mechanistic Rationale
Temperature	-20°C to -80°C	Arrhenius equation dictates that lowering T significantly retards the rate of Cl⁻ ionization.
Atmosphere	Argon (Ar)	Argon is heavier than air and forms a "blanket" over the solid/liquid, unlike Nitrogen which mixes more easily.
Container	Amber Glass + Teflon Liner	Amber glass blocks UV (preventing radical degradation); Teflon (PTFE) liners prevent leaching of plasticizers by the alkylating agent.
Desiccant	or Drierite	Secondary defense in the secondary container (desiccator) to scavenge ambient humidity.
Solvent	None (Store Neat)	Storing in solution is high-risk. If necessary, use Anhydrous Acetonitrile over molecular sieves. NEVER use DMSO.

The "Aliquot & Freeze" Workflow

Repeated freeze-thaw cycles introduce condensation. Use this one-way workflow to ensure integrity.

Figure 2: This workflow minimizes exposure to atmospheric moisture by creating single-use aliquots immediately after drying.

Troubleshooting & FAQs (Technical Support)

Q1: Upon opening the vial, I smell a sharp, acrid odor. Is the compound still good?

• Diagnosis: Likely degraded.[1]

• Mechanism: The acrid smell is a combination of HCl and Formaldehyde , the primary byproducts of hydrolysis.

• Action: Check the appearance. If the solid has turned into a gum or oil, discard it. If it is still a solid, perform a rapid NMR in

  (neutralized with basic alumina). Look for the disappearance of the singlet (typically 5.0–5.5 ppm).

Q2: Can I store the compound in DMSO to make biological testing easier?

• Answer: ABSOLUTELY NOT.

• Reasoning: DMSO is nucleophilic at the oxygen atom. It will react with S-chloromethyl thiocarbamates (similar to a Swern oxidation intermediate or Pummerer rearrangement precursor), leading to rapid decomposition even in the absence of water [1].

• Alternative: Dissolve in anhydrous Acetonitrile (MeCN) or DMA (Dimethylacetamide) immediately prior to use.

Q3: My compound turned yellow during storage at -20°C.

• Diagnosis: Autocatalytic acid degradation.

• Cause: Trace moisture was likely trapped during the initial sealing. The generated HCl catalyzed further breakdown or polymerization.

• Prevention: Always dry the compound under high vacuum (<0.1 mmHg) for at least 1 hour before sealing. Consider adding a small packet of activated molecular sieves (3Å) to the secondary container.

Q4: How do I weigh out small amounts without introducing moisture?

• Protocol: Do not weigh the source vial.

  • Allow the source vial to warm to room temperature inside a desiccator (prevents condensation on the cold glass).

  • Use a "difference weighing" technique with a pre-dried spatula.

  • Flush the source vial with Argon immediately before re-capping.

References

• Reactivity of Alpha-Halo Sulfides

  • Dilman, A. D., & Levin, V. V. (2008). Alpha-hetero-substituted methylzinc reagents. Chemical Reviews.

  • Context: Establishes the high electrophilicity and instability of zincated analogs, relevant to the reactivity of the chloromethyl-sulfur bond.

• Hydrolysis Mechanisms of Thiocarbamates

  • Satchell, D. P. N., & Satchell, R. S. (1996). Mechanisms of hydrolysis of thioacetals and related compounds. Chemical Society Reviews.

  • Context: detailed kinetic analysis of how sulfur stabilizes the carbocation intermediate ( character), accelerating hydrolysis compared to oxygen analogs.

• Storage of Labile Alkylating Agents

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.

  • Context: Standard protocols for handling moisture-sensitive alkyl halides and carcinogens.

• DMSO Incompatibility (Swern-Type Reactivity)

  • Omura, K., & Swern, D. (1978). Oxidation of alcohols by "activated" dimethyl sulfoxide. A preparative, steric and mechanistic study. Tetrahedron.

  • Context: Demonstrates the reactivity of DMSO with alkyl halides/acyl halides, validating the prohibition of DMSO as a storage solvent.

Sources

• 1. Stability of methacholine chloride solutions under different storage conditions over a 9 month period - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low conversion rates with S-Chloromethyl thiocarbamate

Welcome to the technical support center for S-Chloromethyl thiocarbamate. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered when using this versatile reagent. Our goal is to provide you with in-depth troubleshooting guides and frequently asked questions to ensure the success of your experiments. As your dedicated scientific partner, we combine technical expertise with practical, field-tested insights to help you overcome low conversion rates and other experimental hurdles.

Troubleshooting Guide: Low Conversion Rates

Low conversion is one of the most common issues faced during the synthesis of thiocarbamates. This guide provides a systematic approach to identifying and resolving the root causes of poor yields.

Question: My reaction with S-Chloromethyl thiocarbamate is showing low or no conversion. What are the primary factors I should investigate?

Low conversion rates can stem from a variety of factors, ranging from reagent quality to suboptimal reaction conditions. A logical, step-by-step investigation is the most efficient way to diagnose the problem.

Initial Diagnostic Workflow

The following diagram outlines a systematic approach to troubleshooting low conversion rates.

Caption: A stepwise workflow for diagnosing low conversion rates.

1. Reagent Integrity: The Foundation of Your Reaction

The stability of S-Chloromethyl thiocarbamate is a critical, yet often overlooked, factor. As a reactive chloromethyl compound, it is susceptible to degradation, especially by moisture.

• Is your S-Chloromethyl thiocarbamate fresh? Over time, and with exposure to atmospheric moisture, it can hydrolyze. This hydrolysis is accelerated in the presence of bases. The primary degradation pathway involves the reaction with water, which can lead to the formation of unstable intermediates and ultimately impact its reactivity.[1]

• How are you storing the reagent? It should be stored in a tightly sealed container in a cool, dry place, preferably under an inert atmosphere (e.g., argon or nitrogen).[2]

• Is your nucleophile (e.g., thiol, phenol, amine) pure and dry? The presence of impurities or water can consume the reagent or inhibit the reaction. Thiols, in particular, can be prone to oxidation to disulfides, which are not nucleophilic.

Actionable Protocol: Reagent Quality Check

• Visual Inspection: Check for any change in appearance (e.g., discoloration, clumping) of the S-Chloromethyl thiocarbamate.

• NMR Analysis: Acquire a ¹H NMR spectrum of the starting material to check for the presence of degradation products.

• Titration (for experts): In some cases, a titration can be performed to determine the active content of the reagent.

2. Reaction Conditions: Creating the Optimal Environment

The choice of solvent, temperature, and base can dramatically influence the reaction outcome.

• Solvent Selection: A polar aprotic solvent such as Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or acetonitrile is generally recommended to facilitate the nucleophilic substitution.[3][4] These solvents effectively solvate the cation, enhancing the nucleophilicity of the reacting species.

• Temperature Control: While some reactions may require elevated temperatures to proceed at a reasonable rate, excessive heat can lead to the decomposition of the S-Chloromethyl thiocarbamate or the desired product. It is often advisable to start at room temperature and gradually increase the temperature if the reaction is sluggish.

• Base Selection and Stoichiometry: The choice and amount of base are critical. The base is typically required to deprotonate the nucleophile (e.g., a thiol or phenol) to generate the more reactive thiolate or phenoxide. However, a strong excess of a highly reactive base can promote side reactions or degradation of the starting material.

Parameter	Recommendation	Rationale
Solvent	Anhydrous DMF, DMSO, Acetonitrile	Polar aprotic solvents enhance nucleophilicity.
Temperature	Start at room temperature (20-25°C)	Minimizes degradation of the electrophile.
Base	K₂CO₃, Cs₂CO₃, or a non-nucleophilic organic base (e.g., DBU)	Mild inorganic bases or non-nucleophilic organic bases are often sufficient to deprotonate the nucleophile without promoting side reactions.

3. Uncovering Side Reactions: What Else is Happening in Your Flask?

If your starting materials are being consumed but the desired product is not forming in high yield, side reactions are the likely culprit.

• Hydrolysis: As mentioned, hydrolysis of the S-Chloromethyl thiocarbamate is a common side reaction if water is present.

• Elimination Reactions: Depending on the structure of your nucleophile and the reaction conditions, elimination reactions can compete with the desired substitution.

• Reaction with Solvent: Some solvents, particularly nucleophilic ones, can react with the electrophile.

Actionable Protocol: Identifying Side Products

• Thin Layer Chromatography (TLC) Analysis: Carefully monitor the reaction progress by TLC. The appearance of multiple new spots that are not your desired product is an indication of side reactions.

• LC-MS or GC-MS Analysis: Take a small aliquot from the reaction mixture and analyze it by LC-MS or GC-MS.[5][6][7] This can help you identify the masses of the side products and infer their structures. Common side products in similar reactions have been identified.[8][9]

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of action for S-Chloromethyl thiocarbamate in a substitution reaction?

S-Chloromethyl thiocarbamate acts as an electrophile. The reaction with a nucleophile (Nu⁻) typically proceeds via a nucleophilic substitution mechanism (Sₙ2). The nucleophile attacks the methylene carbon, displacing the chloride leaving group.

Caption: The Sₙ2 reaction mechanism of S-Chloromethyl thiocarbamate.

Q2: What types of nucleophiles are compatible with S-Chloromethyl thiocarbamate?

A wide range of nucleophiles can be used, including:

• Thiols (R-SH): Thiols are excellent nucleophiles for this reaction, leading to the formation of dithiocarbamates.[10][11]

• Phenols (Ar-OH): In the presence of a base, phenols form phenoxides, which are good nucleophiles.

• Amines (R-NH₂): Primary and secondary amines can also be used as nucleophiles.

• Carboxylates (R-COO⁻): The carboxylate anion can act as a nucleophile to form an S-acylthiocarbamate.

The reactivity of the nucleophile is a key factor. Softer, more polarizable nucleophiles like thiolates are generally more reactive towards the soft electrophilic carbon of the chloromethyl group.

Q3: How can I monitor the progress of my reaction effectively?

Regular monitoring is crucial for optimizing reaction time and identifying potential issues.

• Thin Layer Chromatography (TLC): This is a quick and easy way to qualitatively assess the consumption of starting materials and the formation of the product.

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis, HPLC is a powerful tool. You can track the disappearance of the starting materials and the appearance of the product over time.

• Gas Chromatography-Mass Spectrometry (GC-MS): If your product is volatile, GC-MS can be used for both qualitative and quantitative analysis.[5][6]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is a highly sensitive technique for identifying the product and any side products by their mass-to-charge ratio.[7][12]

Q4: I suspect my S-Chloromethyl thiocarbamate has degraded. Is there a way to purify it?

Attempting to purify S-Chloromethyl thiocarbamate can be challenging due to its reactivity and instability. It is generally recommended to use a fresh, high-purity batch of the reagent for best results. If you must attempt purification, techniques like distillation under reduced pressure may be possible, but this should only be performed by experienced chemists with appropriate safety precautions in place.

Q5: Are there any specific safety precautions I should take when handling S-Chloromethyl thiocarbamate?

Yes, as a reactive chloromethyl compound, it should be handled with care in a well-ventilated fume hood.[2][13][14][15][16] Always wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes. In case of a spill, it should be cleaned up promptly using an absorbent material, and the area should be well-ventilated.

Experimental Protocols

Protocol 1: General Procedure for the Reaction of S-Chloromethyl thiocarbamate with a Phenolic Nucleophile

This protocol provides a starting point for your experiments. Optimization may be required based on your specific substrate.

• To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add the phenol (1.0 eq) and a suitable anhydrous solvent (e.g., DMF, 0.1-0.5 M).

• Add a mild base (e.g., K₂CO₃, 1.5 eq) to the mixture.

• Stir the mixture at room temperature for 30 minutes to allow for the formation of the phenoxide.

• In a separate dry flask, dissolve S-Chloromethyl thiocarbamate (1.1 eq) in a minimal amount of the anhydrous solvent.

• Add the S-Chloromethyl thiocarbamate solution dropwise to the reaction mixture at room temperature.

• Monitor the reaction progress by TLC or HPLC.

• If the reaction is slow, the temperature can be gently increased (e.g., to 40-60 °C).

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Troubleshooting a Stalled Reaction

If your reaction has stalled with significant starting material remaining:

• Check for Nucleophile Deprotonation: Take a small, anhydrous sample from the reaction mixture before adding the S-Chloromethyl thiocarbamate and quench it with an electrophile like methyl iodide. Analyze the resulting mixture by LC-MS or GC-MS to confirm that the methylated nucleophile has been formed. If not, the base may be ineffective.

• Test Reagent Activity: In a small-scale control reaction, use a known, highly reactive nucleophile (e.g., a simple thiol) with your batch of S-Chloromethyl thiocarbamate under standard conditions. If this reaction also fails, it strongly suggests a problem with the electrophile.

• Incremental Temperature Increase: Gradually increase the reaction temperature in 10 °C increments, monitoring for product formation and any signs of decomposition at each step.

By systematically applying these troubleshooting principles and protocols, you can significantly improve the success rate of your reactions involving S-Chloromethyl thiocarbamate.

References

• Chaturvedi, D., Mishra, N., & Mishra, V. (2008). An Efficient, One-Pot Synthesis of S-Alkyl Thiocarbamates from the Corresponding Thiols Using the Mitsunobu Reagent. Synthesis, 2008(03), 355-357. Available from: [Link]

• Palladium-catalyzed thiocarbonylation of aryl iodides and aryl sulfonyl hydrazides. Organic Chemistry Frontiers. Available from: [Link]

• Synthesis of S-alkyl and S-aryl thiocarbamates, one-pot two-step general... - Google Patents.

• Perlinger, J. A., & Reineke, W. (2002). Nucleophilic substitution reactions of chlorpyrifos-methyl with sulfur species. Journal of agricultural and food chemistry, 50(12), 3560–3565. Available from: [Link]

• Baughman, G. L., & Perenich, T. A. (1988). Hydrolytic stability of terephthaloyl chloride and isophthaloyl chloride. Environmental toxicology and chemistry, 7(12), 979-984. Available from: [Link]

• Gallardo-Garrido, C., Orellana-Mondaca, C., & Santos, L. S. (2022). Kinetics and Reaction Mechanism of Biothiols Involved in SNAr Reactions: An Experimental Study. International journal of molecular sciences, 23(12), 6432. Available from: [Link]

• Ashenhurst, J. Reactions of Thiols. Chemistry Steps. Available from: [Link]

• Thiocarbamate synthesis by carbamoylation. Organic Chemistry Portal. Available from: [Link]

• Advances in the synthesis of thiocarbamates. ResearchGate. Available from: [Link]

• One-Pot Synthesis of Thiocarbamates. ResearchGate. Available from: [Link]

• Synthesis of linear O-aryl carbamates and S-thiocarbamates via benign T3P-mediated condensation of phenols and thiols with amine. Helda - University of Helsinki. Available from: [Link]

• Products of the alkaline hydrolysis of s-chloromethyl and s-(n-ethoxycarbonyl-n-methylcarbamoylmethyl) 0, 0-diethyl phosphorodithioate. ResearchGate. Available from: [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards: Updated Version. National Academies Press (US). Available from: [Link]

• A New Method for Thiomethylation of Phenols. ResearchGate. Available from: [Link]

• George, T., Gopi, K. V., Shabeer, T. P. A., Banerjee, H., & Mathew, T. B. (2018). Development and validation of a GC-MS method for analysis of Dithiocarbamate Fungicide residues in the Spices Cardamom (Elettaria cardamomom) and black pepper (Piper nigrum). Journal of food science and technology, 55(11), 4583–4591. Available from: [Link]

• Ashenhurst, J. (2015, July 5). Thiols And Thioethers. Master Organic Chemistry. Available from: [Link]

• How to Safely Handle Reactive Chemicals. The Chemistry Blog. Available from: [Link]

• Direct synthesis of carbamates, thiocarbamates, and ureas from Boc-protected amines: a sustainable and efficient approach. RSC Advances. Available from: [Link]

• Development of an analytical method involving thiol methylation for the analysis of pentachlorothiophenol in food using gas chromatography-tandem mass spectrometry. ResearchGate. Available from: [Link]

• Safe Handling and Storage of Reactive Chemical Intermediates. Available from: [Link]

• Organic Syntheses Procedure. Available from: [Link]

• Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications. PMC. Available from: [Link]

• New Facile One-Pot Synthesis of Isobutyl Thiocarbamate in Recycling Solvent Mixture. MDPI. Available from: [Link]

• A novel three-component reaction between isocyanides, alcohols or thiols and elemental sulfur: a mild, catalyst-free approach towards O-thiocarbamates and dithiocarbamates. Beilstein Journal of Organic Chemistry. Available from: [Link]

• Reaction conditions of the evaluation of the role of p-TsCl in the thiocarbamate formation. ResearchGate. Available from: [Link]

• Proper Storage of Hazardous Chemicals: Best Practices for Safety & Compliance. Available from: [Link]

• How to Store and Handle Chemicals in Laboratories: A Complete Guide. Storemasta Blog. Available from: [Link]

• A rapid and sensitive analysis of dithiocarbamate fungicides using modified QuEChERS method and liquid chromatography–tandem mass spectrometry. Journal of Chromatography B. Available from: [Link]

• Synthesis of a Novel Dithiocarbamate Surfactant Derivative Adsorbent for Efficient Removal of Heavy Metal Ions. PMC. Available from: [Link]

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Navigating the Reactivity of S-Chloromethyl Thiocarbamate in Aqueous Media: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for S-Chloromethyl Thiocarbamate. As a Senior Application Scientist, I understand the unique challenges and opportunities this reactive molecule presents in your research. Its inherent reactivity, while powerful for applications like bioconjugation, necessitates a nuanced understanding of its stability in aqueous environments to ensure reproducible and successful experimental outcomes. This guide is structured to provide you with in-depth technical insights, troubleshooting strategies, and practical protocols to confidently work with S-Chloromethyl Thiocarbamate.

The Double-Edged Sword: Understanding the Reactivity of S-Chloromethyl Thiocarbamate

S-Chloromethyl thiocarbamate is a heterobifunctional reagent featuring a reactive chloromethyl group. This group is an electrophilic center, making the entire molecule susceptible to nucleophilic attack. In aqueous media, the primary nucleophile is water, leading to hydrolysis. However, other nucleophiles present in your reaction, such as buffer components or functional groups on your target biomolecule (e.g., thiols from cysteine, amines from lysine), will compete with water, leading to a complex reaction landscape.

The key to mastering the use of S-Chloromethyl thiocarbamate lies in controlling its decomposition pathways to favor your desired reaction. The primary decomposition pathway in an aqueous environment is hydrolysis, which renders the compound inactive.

Reference Data & Comparative Studies

Technical Comparison Guide: 1H NMR Spectral Analysis of S-Chloromethyl Thiocarbamate

Executive Summary: The Structural Mandate

S-Chloromethyl thiocarbamates represent a specialized class of "soft" alkylating agents and prodrug linkers. Unlike their oxygen counterparts (O-chloromethyl carbamates), they offer a distinct reactivity profile due to the lower electronegativity and higher nucleophilicity of the sulfur atom.

This guide provides an in-depth technical analysis of the 1H NMR spectral characteristics of S-chloromethyl N,N-diethylthiocarbamate (model compound). We objectively compare its spectral signature and hydrolytic stability against key alternatives to validate its identity and purity in drug development workflows.

Why This Matters

The S-chloromethyl moiety (>N-C(=O)-S-CH2-Cl) is a reactive electrophile. Misinterpretation of its NMR spectrum—specifically confusing the diagnostic methylene singlet with impurities or rotational isomers—is a common failure point in synthesis validation.

Structural Context & Alternatives

To understand the NMR performance, we must compare the target against its structural analogs.

Feature	Target: S-Chloromethyl Thiocarbamate	Alt 1: O-Chloromethyl Carbamate	Alt 2: S-Methyl Thiocarbamate
Structure	R2N-C(=O)-S-CH2-Cl	R2N-C(=O)-O-CH2-Cl	R2N-C(=O)-S-CH3
Role	Soft Alkylator / Thiol-Linker	Hard Alkylator / Alcohol-Linker	Non-reactive Control
Key NMR Shift	5.20 – 5.50 ppm (S-CH2-Cl)	5.70 – 5.90 ppm (O-CH2-Cl)	2.30 – 2.40 ppm (S-CH3)
Electronic Effect	Sulfur shields the CH2 relative to Oxygen.	Oxygen strongly deshields CH2.	No halogen deshielding.

1H NMR Spectral Analysis

The Diagnostic Signature

The definitive proof of S-chloromethylation is the appearance of a deshielded methylene singlet.

• Chemical Shift (δ): 5.20 – 5.50 ppm (Singlet, 2H).

• Logic: The methylene protons are deshielded by the adjacent Chlorine (+2.5 ppm effect) and the Acyl-Sulfur group. While Oxygen would push this to ~5.8 ppm, the Sulfur atom's larger radius and lower electronegativity result in a characteristic upfield shift of approximately 0.4–0.6 ppm relative to the O-analog.

The Rotational Isomerism Trap

A critical feature of thiocarbamates is the restricted rotation around the N-C(=O) bond, which possesses significant double-bond character. This creates distinct magnetic environments for the N-alkyl substituents (cis and trans to the Sulfur).

• Observation: At room temperature (25°C), N-ethyl signals often appear as two sets of quartets and triplets or as broadened, unresolved multiplets.

• Causality: The energy barrier to rotation (

  ) is typically 15–18 kcal/mol. The NMR timescale is faster than the rotation, capturing both rotamers.

• Validation: To confirm purity vs. isomerism, run the NMR at elevated temperature (e.g., 50°C). The signals should coalesce into a single sharp set.

Comparative Spectral Data Table

Proton Group	Multiplicity	Chemical Shift (δ)	Integration	Assignment Logic
S-CH2-Cl	Singlet	5.35 ± 0.15	2H	Diagnostic Peak. Deshielded by Cl and S-C=O.
N-CH2-CH3 (a)	Quartet	3.40 – 3.70	2H	cis-Rotamer relative to S.
N-CH2-CH3 (b)	Quartet	3.30 – 3.60	2H	trans-Rotamer relative to S.
N-CH2-CH3	Triplet	1.10 – 1.30	6H	Overlapping methyl triplets.

Experimental Workflow & Logic

The following diagram outlines the critical decision pathways for synthesizing and validating the S-chloromethyl thiocarbamate, highlighting the self-validating steps.

Figure 1: Logic flow for synthesis validation. Note the critical check for rotational isomers vs. impurities.

Performance Comparison: Stability

The utility of S-chloromethyl thiocarbamates often hinges on their stability relative to O-analogs.

Hydrolytic Stability (Half-life at pH 7.4)

• O-Chloromethyl Carbamate:

  minutes. Rapidly hydrolyzes to formaldehyde and the parent carbamate.

• S-Chloromethyl Thiocarbamate:

  hours.

  • Mechanism: The C-S bond is less polarized than the C-O bond, making the methylene carbon less electrophilic towards water.

  • Implication: S-analogs are easier to handle during purification but still require anhydrous conditions for long-term storage.

Detailed Experimental Protocol

Synthesis (Representative)

• Reaction: React sodium N,N-diethyldithiocarbamate (or corresponding thiocarbamate salt) with chloromethyl chlorosulfate (CMCS) or bromochloromethane.

• Conditions: Anhydrous DCM, -78°C to 0°C.

• Purification: Rapid silica filtration (neutralized silica) is preferred over crystallization due to thermal instability.

NMR Sample Preparation

• Solvent Choice: Use CDCl3 (Chloroform-d) neutralized with basic alumina or silver foil. Acidity in aged CDCl3 can catalyze the hydrolysis of the S-CH2-Cl bond.

• Concentration: 10–15 mg in 0.6 mL solvent.

• Acquisition: Standard proton parameters (sw = 10-12 ppm, d1 = 2s, ns = 16).

• Validation Step: If N-alkyl signals are broad, heat the probe to 323 K (50°C) and re-acquire. Coalescence confirms the thiocarbamate structure.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry. Link

• Chaturvedi, D., Mishra, N., & Mishra, V. (2008).[1][2] An Efficient, One-Pot Synthesis of S-Alkyl Thiocarbamates. Synthesis. Link

• Rautio, J., et al. (2008). Prodrugs: design and clinical applications. Nature Reviews Drug Discovery. Link

• Hansen, K. T., et al. (2023). Rapid Construction of a Chloromethyl-Substituted Duocarmycin-like Prodrug. Molecules. Link

• BenchChem. (2025). Spectroscopic Analysis for Structural Confirmation of (Chloromethyl)sulfonylethane. Link

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HPLC method development for S-Chloromethyl thiocarbamate purity

An In-Depth Guide to High-Performance Liquid Chromatography (HPLC) Method Development for the Purity Analysis of S-Chloromethyl Thiocarbamate

For researchers, scientists, and professionals in drug development, ensuring the purity of active pharmaceutical ingredients (APIs) and key intermediates is a cornerstone of safety and efficacy. S-Chloromethyl thiocarbamate, a reactive intermediate used in the synthesis of various bioactive molecules, presents a unique analytical challenge due to its potential instability and the presence of structurally similar impurities.[1][2][3] This guide provides a comprehensive, experience-driven comparison of HPLC strategies for developing a robust, stability-indicating purity method for S-Chloromethyl thiocarbamate. We will move beyond rote procedures to explain the scientific rationale behind each decision, ensuring the final method is both accurate and reliable.

The Critical Need for a Purity-Indicating Method

S-Chloromethyl thiocarbamate is a member of the thiocarbamate family, compounds known for their applications in agriculture and medicine.[4] Its purity is paramount, as potential impurities—arising from starting materials, side reactions during synthesis, or degradation—can impact the safety profile and therapeutic efficacy of the final drug product.[5][6] A robust analytical method must not only quantify the main component but also separate and detect all potential process-related and degradation impurities.

A stability-indicating method is one that can accurately measure the drug substance in the presence of its degradation products, excipients, and impurities.[7] Developing such a method requires a systematic approach, including forced degradation studies, to ensure specificity and reliability under various stress conditions.[8][9][10]

Strategic HPLC Method Development: A Comparative Approach

The development of a successful HPLC method involves the careful selection and optimization of several key parameters.[5][11] Our goal is to achieve optimal separation between the S-Chloromethyl thiocarbamate peak and all potential impurities with good peak shape and reasonable analysis time.

Stationary Phase (Column) Selection: The Heart of Separation

The choice of the stationary phase is the most critical factor in achieving separation. Reversed-Phase HPLC (RP-HPLC) is the most common technique for pharmaceutical analysis.[5][6] The decision hinges on the polarity of the analyte and its impurities.

Stationary Phase	Key Characteristics	Rationale for S-Chloromethyl Thiocarbamate Analysis
C18 (Octadecylsilane)	High Hydrophobicity: Strong retention for non-polar and moderately polar compounds.	Primary Choice: Offers the highest retentivity, which is often necessary to separate closely related non-polar impurities from the main peak. Provides a good starting point for method development.[12]
C8 (Octylsilane)	Moderate Hydrophobicity: Less retentive than C18, leading to shorter run times for non-polar compounds.	Alternative Option: Useful if the main peak and impurities are strongly retained on a C18 column, leading to excessively long analysis times. It can sometimes offer different selectivity.[12]
Phenyl-Hexyl	Alternative Selectivity: Provides pi-pi interactions with aromatic compounds.	Specialized Choice: Considered if impurities contain aromatic rings and co-elute with the main peak on C18 or C8 columns. The phenyl group offers a different separation mechanism.

Expert Insight: Begin with a high-quality, end-capped C18 column (e.g., 150 x 4.6 mm, 5 µm). This provides a strong foundation for resolving a wide range of potential impurities. The slightly lower hydrophobicity of a C8 column makes it a logical second choice if retention times need to be reduced without sacrificing critical resolution.[12]

Mobile Phase Optimization: Fine-Tuning the Separation

The mobile phase composition dictates the elution strength and selectivity of the separation.

Mobile Phase Component	Comparison & Rationale
Organic Modifier	Acetonitrile (ACN) vs. Methanol (MeOH): ACN is generally preferred due to its lower UV cutoff (~190 nm) and lower viscosity, resulting in lower backpressure and a more stable baseline. Methanol can offer different selectivity and is a valuable tool if ACN fails to resolve critical pairs.[12]
Aqueous Phase/Buffer	Acidified Water vs. Buffer: Thiocarbamates can be susceptible to degradation, especially at extreme pH values.[13][14] Starting with a simple mobile phase of acidified water (e.g., 0.1% formic acid or phosphoric acid in water) is recommended to ensure good peak shape for acidic analytes and to suppress silanol activity on the stationary phase. A buffer (e.g., phosphate or acetate) should be used if more precise pH control is needed to achieve consistent retention times and peak shapes.
Gradient vs. Isocratic Elution	Isocratic: A constant mobile phase composition. Simpler and more robust, but may not resolve impurities that elute very early or very late. Gradient: The mobile phase composition changes over time. Ideal for purity methods where impurities with a wide range of polarities may be present. A gradient ensures that late-eluting impurities are cleared from the column while providing good resolution for early-eluting ones.

Expert Insight: A gradient elution method is almost always necessary for a stability-indicating purity method. Start with a broad gradient (e.g., 5% to 95% ACN over 20 minutes) to visualize all potential impurities. Once the impurity profile is understood, the gradient can be optimized to focus on resolving the critical peaks in a shorter timeframe.

Detection

The choice of detector depends on the chromophoric properties of S-Chloromethyl thiocarbamate and its impurities.

• UV-Vis/Photodiode Array (PDA) Detector: This is the workhorse detector for HPLC. A PDA detector is superior to a simple UV-Vis detector as it acquires the entire UV spectrum for each peak. This allows for the determination of the optimal detection wavelength and is crucial for peak purity analysis, a key requirement for a stability-indicating method.[9][15]

• Mass Spectrometry (MS) Detector: An LC-MS system provides mass information, which is invaluable for identifying unknown impurities and degradation products.[10] While not typically used for routine quality control, it is an essential tool during method development and for characterizing stress samples.[8]

Recommended HPLC Method Protocol for Purity Analysis

This protocol represents a robust starting point for the analysis of S-Chloromethyl thiocarbamate. It is designed to be a self-validating system through the inclusion of rigorous system suitability tests.

Instrumentation and Materials

• HPLC System: Agilent 1260 Infinity II, Waters Alliance e2695, or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and PDA detector.

• Chromatographic Data Software (CDS): Empower, Chromeleon, or equivalent.

• Column: Waters XBridge C18, 150 x 4.6 mm, 5 µm (or equivalent).

• Chemicals: Acetonitrile (HPLC grade), Formic Acid (reagent grade), Water (HPLC grade or Milli-Q).

Chromatographic Conditions

Parameter	Condition
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Acetonitrile in Water
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	220 nm (or optimal wavelength determined by PDA)
Injection Volume	10 µL
Gradient Program	Time (min)
0
20
25
25.1
30

Solution Preparation

• Diluent: Acetonitrile:Water (50:50 v/v)

• Standard Solution: Accurately weigh about 10 mg of S-Chloromethyl thiocarbamate reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with diluent to get a concentration of 100 µg/mL.

• Sample Solution: Prepare the sample solution at the same concentration as the standard solution using the diluent.

System Suitability Testing (SST)

Before sample analysis, inject the standard solution five times and evaluate the following parameters. This ensures the chromatographic system is performing as expected.

Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	≤ 2.0	Ensures peak symmetry, which is critical for accurate integration.
Theoretical Plates (N)	≥ 2000	Indicates column efficiency and good separation power.
% RSD of Peak Area	≤ 2.0% for 5 replicate injections	Demonstrates system precision and reproducibility.

Visualizing the Workflow: Method Development to Validation

The following diagram illustrates the logical flow from initial method development through to final validation, a critical pathway for ensuring a robust analytical procedure.

Caption: Workflow for HPLC method development and validation.

Method Validation: Establishing Trustworthiness

Once an optimized method is established, it must be validated to prove it is suitable for its intended purpose, in accordance with ICH Q2(R1) guidelines.[16][17][18] This process provides documented evidence that the method is accurate, precise, and reliable.

Validation Parameter	Purpose	Typical Acceptance Criteria for a Purity Method
Specificity	To demonstrate that the method can unequivocally assess the analyte in the presence of impurities and degradants.	Peak purity index > 0.995. Baseline resolution (Rs ≥ 2.0) between the main peak and all impurities.
Linearity	To show that the results are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.999 over the specified range.
Range	The concentration interval over which the method is precise, accurate, and linear.	For impurities: From the reporting threshold to 120% of the specification limit.[19]
Accuracy	The closeness of the test results to the true value.	% Recovery of spiked impurities should be within 80-120% of the nominal concentration.[19]
Precision (Repeatability & Intermediate)	The degree of agreement among individual test results when the procedure is applied repeatedly.	RSD ≤ 5.0% for impurities at the specification limit.[19]
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio ≥ 10.
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., pH, flow rate).[16]	System suitability parameters must pass under all varied conditions.

Alternative Analytical Techniques

While RP-HPLC is the predominant technique, other methods can be employed for thiocarbamate analysis, particularly for specific applications or orthogonal verification.

• Gas Chromatography-Mass Spectrometry (GC-MS): Dithiocarbamates can be analyzed by GC-MS, often after a hydrolysis step to convert them to a more volatile derivative like carbon disulfide (CS₂).[20][21] This method is highly sensitive but is indirect and may not be suitable for differentiating between different thiocarbamate species.[14][20]

• Supercritical Fluid Chromatography (SFC): SFC can be an effective alternative for separating compounds that are not easily handled by HPLC or GC. It has been used for the analysis of thiocarbamate pesticides from complex matrices.[22]

Conclusion

Developing a robust, stability-indicating HPLC method for the purity analysis of S-Chloromethyl thiocarbamate is a systematic, scientifically-driven process. By beginning with a C18 column and a broad gradient, an analyst can effectively profile the impurities and degradation products. Subsequent optimization of the mobile phase and gradient, coupled with rigorous validation according to ICH guidelines, ensures the final method is specific, accurate, and reliable for its intended purpose in a regulated environment. The principles and comparative data presented in this guide provide a solid framework for researchers to confidently develop and validate high-quality analytical methods for this and other challenging pharmaceutical compounds.

References

• National Institutes of Health (NIH). (2024). Development of a stability indicating high-performance liquid chromatography method for determination of cenobamate: study of basic degradation kinetics. Available at: [Link]

• Shabir, G. A. (n.d.). HPLC Method Development and Validation for Pharmaceutical Analysis. PharmTech. Available at: [Link]

• International Journal of Research and Analytical Reviews (IJRAR). (2024). RP-RPHPLC ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF TECOVIRIMAT BULK DRUG AND FORMULATION. Available at: [Link]

• Buckman. (n.d.). Development of CHED Fungicide for the Leather Industry. Available at: [Link]

• ResearchGate. (2021). One‐Pot Synthesis of Thiocarbamates. Available at: [Link]

• MDPI. (2021). New Facile One-Pot Synthesis of Isobutyl Thiocarbamate in Recycling Solvent Mixture. Available at: [Link]

• PubMed. (n.d.). Feasibility of thiocarbamate pesticide analysis in apples by supercritical fluid extraction and high-performance liquid chromatography. Available at: [Link]

• Techno Business Review. (2025). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Available at: [Link]

• Encyclopedia.pub. (2023). Analytical Methods for Dithiocarbamate Detection. Available at: [Link]

• ResearchGate. (2025). Development of an analytical method involving thiol methylation for the analysis of pentachlorothiophenol in food using gas chromatography-tandem mass spectrometry. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Thiocarbamate synthesis by carbamoylation. Available at: [Link]

• National Institutes of Health (NIH). (n.d.). Development and validation of a GC-MS method for analysis of Dithiocarbamate Fungicide residues in the Spices Cardamom (Elettaria cardamomom) and black pepper (Piper nigrum). Available at: [Link]

• PubMed. (2012). Forced degradation study of thiocolchicoside: characterization of its degradation products. Available at: [Link]

• Google Patents. (n.d.). Method for purifying chloromethyl chloroformate.

• LCGC International. (2020). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. Available at: [Link]

• MDPI. (n.d.). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. Available at: [Link]

• ResearchGate. (2025). Forced Degradation Studies to Assess the Stability of Drugs and Products. Available at: [Link]

• ResearchGate. (2025). Advances in the synthesis of thiocarbamates. Available at: [Link]

• S V R Government Degree College. (n.d.). Determination of genotoxic impurity chloromethyl chloroformate in tenofovir disoproxil succinate using RP-LC. Available at: [Link]

• AAPS. (2022). 3 Critical Parameters to Examine During HPLC Validation in Pharmaceutical School. Available at: [Link]

• CORE. (2013). Development of forced degradation and stability indicating studies of drugs—A review. Available at: [Link]

• Semantic Scholar. (n.d.). Development of a validated RP-HPLC assay method for quantitative separation of Teriflunomide and its process-related. Available at: [Link]

• PubMed. (2023). Forced Degradation and Stability-Indicating Study for the Binary Mixture of Allopurinol and Thioctic Acid Using Validated HPLC-DAD Method. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Electrochemical metal- and oxidant-free synthesis of S-thiocarbamates. Available at: [Link]

• Pharmaguideline. (2024). Steps for HPLC Method Validation. Available at: [Link]

• Journal of Applied Pharmaceutical Science. (2023). A novel chiral HPLC and LC-MS/MS method development for the triazole antifungal compound. Available at: [Link]

• SciSpace. (n.d.). Stability Indicating LC-MS Method Development and Validation for the Study of the Forced Degradation Behavior of Pimobendan Drug. Available at: [Link]

• Wikipedia. (n.d.). Thiocarbamate. Available at: [Link]

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A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of S-Chloromethyl Thiocarbamate: A Comparative Analysis of EI-MS and ESI-MS/MS

Introduction

Welcome to an in-depth exploration of the mass spectrometric behavior of S-Chloromethyl thiocarbamate (H₂N-CO-S-CH₂Cl). As researchers and professionals in drug development and chemical analysis, understanding the structural elucidation of novel or reactive small molecules is paramount. S-Chloromethyl thiocarbamate, with its reactive chloromethyl group and thiocarbamate core, presents a unique analytical challenge. Its structure suggests multiple potential sites for fragmentation, making a robust analytical strategy essential for its unambiguous identification.

This guide moves beyond a simple recitation of methods. It is designed to provide a causal understanding of why certain fragmentation patterns are observed and how different ionization techniques can be strategically employed to piece together the complete structural puzzle. We will compare the high-energy fragmentation induced by Electron Ionization (EI), typically coupled with Gas Chromatography (GC-MS), against the gentle ionization of Electrospray Ionization (ESI) followed by collision-induced dissociation (LC-MS/MS). This comparison will form the core of our guide, providing you with the rationale to select the optimal technique for your analytical needs.

The Duality of Ionization: Hard vs. Soft Techniques

The choice of ionization source is the most critical decision in designing a mass spectrometry experiment for a small molecule like S-Chloromethyl thiocarbamate. The energy imparted to the molecule during ionization dictates the extent of fragmentation observed in the initial mass spectrum (MS1).

• Electron Ionization (EI): This is a "hard" ionization technique where the analyte is bombarded with high-energy electrons (typically 70 eV). This process imparts significant internal energy, leading to extensive and often complex fragmentation[1]. The resulting mass spectrum is a rich fingerprint of the molecule's structure, excellent for library matching and detailed structural analysis. However, the molecular ion (the intact ionized molecule) may be weak or entirely absent[2].

• Electrospray Ionization (ESI): In contrast, ESI is a "soft" ionization technique that generates ions by applying a high voltage to a liquid sample, creating an aerosol[3][4]. This process imparts very little excess energy, meaning the primary ion observed is typically the protonated molecule ([M+H]⁺) or an adduct (e.g., [M+Na]⁺)[1][5]. While this confirms the molecular weight, it provides minimal structural information. To gain this, we rely on tandem mass spectrometry (MS/MS), where the precursor ion is isolated and fragmented through collision-induced dissociation (CID)[6][7].

This fundamental difference is the basis of our comparative guide. EI-MS provides a comprehensive fragmentation map in a single analysis, while ESI-MS/MS offers a more controlled, stepwise dissection of the molecule.

Predicted Fragmentation Pathways of S-Chloromethyl Thiocarbamate

The structure of S-Chloromethyl thiocarbamate (MW ≈ 125.5 g/mol for isotopes ³⁵Cl and ³²S) contains several bonds susceptible to cleavage. The primary sites are the C-S, S-CH₂, and CH₂-Cl bonds, as well as the carbamoyl moiety.

Scenario 1: Gas Chromatography - Electron Ionization (GC-EI-MS)

Under the high-energy conditions of EI, we can predict a cascade of fragmentation events. The initial ionization will form a radical cation [M]⁺•.

Predicted EI-MS Fragmentation Pathway. This diagram illustrates the major predicted fragmentation routes for S-Chloromethyl thiocarbamate under high-energy Electron Ionization.

Key fragmentation mechanisms include:

• Loss of Chlorine: The C-Cl bond is relatively labile. Loss of a chlorine radical (•Cl) is a highly probable event, leading to a prominent ion at m/z 90 .

• Cleavage of the S-CH₂ Bond: Homolytic cleavage can result in the loss of a chloromethyl radical (•CH₂Cl), yielding an ion at m/z 76 corresponding to [H₂N-CO-S]⁺. This fragment could further lose carbon monoxide (CO) to produce an ion at m/z 48 [6].

• Alpha-Cleavage: The C-S bond is a prime site for alpha-cleavage, a common fragmentation pattern for ethers and thioethers[2]. This can occur in two ways:

  • Formation of the acylium ion [H₂N-CO]⁺ at m/z 44 . This is often a very stable and abundant ion for compounds containing a carbonyl group.

  • Formation of the chloromethyl cation [CH₂Cl]⁺ at m/z 49 and 51 . The characteristic 3:1 isotopic pattern for chlorine makes this doublet a powerful diagnostic tool[2].

Scenario 2: Liquid Chromatography - Electrospray Ionization (LC-ESI-MS/MS)

ESI is performed on a sample in solution, making it ideal for LC-MS analysis[3][8]. The process will generate a protonated molecule, likely on the nitrogen or oxygen atom, [M+H]⁺, with an m/z of 126/128 . This ion will then be isolated and subjected to CID for MS/MS analysis. The fragmentation will be more controlled and predictable than in EI.

Conceptual Workflow for LC-ESI-MS/MS Analysis. This diagram shows the process of generating and fragmenting ions using a triple quadrupole mass spectrometer.

In the lower-energy CID environment, the most likely fragmentation pathways for the [M+H]⁺ precursor ion (m/z 126/128) are:

• Neutral Loss of HCl: Protonation can facilitate the elimination of a neutral hydrochloric acid molecule (36/38 Da), resulting in a fragment ion at m/z 90 . This is often a favored pathway for chlorinated compounds under softer ionization conditions.

• Neutral Loss of Chloromethane (CH₃Cl): While less common, a rearrangement could lead to the loss of neutral chloromethane (50/52 Da), producing an ion at m/z 76 .

• Cleavage of the S-CH₂ Bond: Similar to EI, this bond can cleave, leading to the formation of the [H₂N-CO-S]⁺ ion at m/z 76 .

Comparative Data Summary

The table below summarizes the predicted key ions and their diagnostic value for each technique. The analysis of S-Chloromethyl thiocarbamate benefits from the presence of two distinctive isotopic signatures: ³⁵Cl/³⁷Cl (approx. 3:1 ratio) and ³²S/³⁴S (approx. 25:1 ratio), which aid in fragment identification.

Predicted Ion (m/z)	Proposed Structure	Ionization Technique	Diagnostic Value
125 / 127	[M]⁺• (Molecular Ion)	EI-MS	Confirms molecular weight, but may be low abundance.
126 / 128	[M+H]⁺ (Protonated Molecule)	ESI-MS	Confirms molecular weight; serves as precursor for MS/MS.
90	[M - Cl]⁺ or [M+H - HCl]⁺	Both	High probability fragment. Indicates loss from the chloromethyl group.
76	[M - CH₂Cl]⁺ or [M+H - CH₃Cl]⁺	Both	Indicates cleavage of the S-CH₂ bond.
49 / 51	[CH₂Cl]⁺	EI-MS	Key diagnostic fragment. Confirms the chloromethyl moiety via its 3:1 isotopic pattern.
44	[H₂N-CO]⁺	EI-MS	Confirms the carbamoyl group. Often the base peak in EI spectra.

Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include quality controls and system suitability checks to guarantee reliable and reproducible data.

Protocol 1: GC-EI-MS for Comprehensive Fragmentation

This method is designed to maximize fragmentation for detailed structural fingerprinting.

• Sample Preparation:

  • Accurately prepare a 100 µg/mL stock solution of S-Chloromethyl thiocarbamate in a suitable volatile solvent (e.g., Dichloromethane or Ethyl Acetate).

  • Prepare a dilution series (e.g., 10, 5, 1, 0.5 µg/mL) for calibration.

  • Causality: A volatile, aprotic solvent is chosen to ensure good chromatographic peak shape and compatibility with the high-vacuum EI source.

• Instrumentation & Parameters:

  • GC System: Agilent 8890 GC (or equivalent).

  • Column: HP-5ms (30 m x 0.25 mm x 0.25 µm).

  • Inlet: Split/Splitless, operated in split mode (e.g., 20:1) at 250°C.

  • Oven Program: Start at 60°C (hold 1 min), ramp to 280°C at 20°C/min, hold 2 min.

  • MS System: Agilent 5977B MSD (or equivalent).

  • Ion Source: Electron Ionization (EI) at 230°C.

  • Electron Energy: 70 eV.

  • Scan Range: m/z 35-200.

  • Causality: The HP-5ms column is a general-purpose, low-bleed column suitable for a wide range of semi-volatile compounds. The 70 eV electron energy is a standard condition that allows for comparison with commercial spectral libraries like NIST.

• System Validation & QC:

  • Tune Verification: Before analysis, perform an autotune of the mass spectrometer using perfluorotributylamine (PFTBA) to ensure mass accuracy and resolution.

  • Solvent Blank: Inject a solvent blank to check for system contamination.

  • System Suitability: Inject a mid-point standard. The retention time should be stable (±0.1 min) and the peak shape symmetrical.

Protocol 2: LC-ESI-MS/MS for Targeted Analysis

This method is designed for sensitive detection and controlled fragmentation to confirm the molecular weight and primary fragmentation pathways.

• Sample Preparation:

  • Accurately prepare a 100 µg/mL stock solution in Acetonitrile.

  • Prepare a dilution series (e.g., 1000, 500, 100, 50 ng/mL) in 50:50 Acetonitrile:Water.

  • Causality: Acetonitrile/water is a common mobile phase for reversed-phase chromatography and is fully compatible with ESI, promoting efficient ionization[8].

• Instrumentation & Parameters:

  • LC System: Waters ACQUITY UPLC I-Class (or equivalent).

  • Column: ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 5% B, ramp to 95% B over 3 minutes, hold 1 min, return to initial conditions.

  • Flow Rate: 0.4 mL/min.

  • Column Temp: 40°C.

  • MS System: Waters Xevo TQ-S micro (or equivalent).

  • Ion Source: Electrospray Ionization (ESI), positive mode.

  • Capillary Voltage: 3.0 kV.

  • Source Temp: 150°C.

  • MS1 Scan: Scan for precursor ions m/z 126 and 128.

  • MS/MS Transitions:

    • 126 -> 90 (Collision Energy: 15 eV)

    • 126 -> 76 (Collision Energy: 20 eV)

  • Causality: Formic acid is added to the mobile phase to act as a proton source, promoting the formation of [M+H]⁺ ions in positive mode ESI. The C18 column is a standard choice for retaining small, moderately polar organic molecules. Collision energies must be optimized empirically but are chosen here to induce the primary fragmentations.

• System Validation & QC:

  • Mass Calibration: Calibrate the MS using the manufacturer's recommended solution (e.g., sodium formate) to ensure high mass accuracy.

  • Solvent Blank: Inject a blank to ensure no carryover.

  • Infusion: Directly infuse a standard solution (e.g., 1 µg/mL) to optimize MS/MS parameters (capillary voltage, collision energy) for the specific analyte.

Conclusion and Recommendation

For the comprehensive structural elucidation of S-Chloromethyl thiocarbamate, a dual-pronged approach is recommended.

• GC-EI-MS should be the primary tool for initial identification. Its strength lies in producing a rich, reproducible fragmentation pattern. The presence of key fragments like m/z 44 and the m/z 49/51 doublet provides irrefutable evidence for the carbamoyl and chloromethyl moieties, respectively. This technique offers the highest confidence for structural confirmation.

• LC-ESI-MS/MS serves as an excellent complementary technique. It is invaluable for confirming the molecular weight via the [M+H]⁺ ion, which might be weak or absent in the EI spectrum. Its superior sensitivity makes it ideal for trace-level quantification. The controlled fragmentation in MS/MS helps to logically piece together the molecule by observing specific neutral losses (e.g., HCl).

References

• Wang, X., Sha, Y., Ge, Z., Wang, W., & Li, R. (2011). Fragmentation Patterns of Novel Dithiocarbamate Derivatives With Pharmaceutical Activity Under Electrospray Ionization Tandem Mass Spectrometry Conditions. Rapid Communications in Mass Spectrometry, 25(2), 349-54. [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]

• Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns. Retrieved from [Link]

• Oakley, G. G., & Amick, E. N. (2012). Electron ionization mass spectral fragmentation study of sulfation derivatives of polychlorinated biphenyls. ResearchGate. [Link]

• Marín, A., et al. (2023). Analytical Methods for Dithiocarbamate Detection. Encyclopedia.pub. [Link]

• Agilent Technologies. (2024). Analysis of Dithiocarbamate Pesticides in Tea Using GC/MS/MS. Retrieved from [Link]

• Yamamoto, A. (2025). Fragmentation Patterns of Chlorogenic Acid Homologs in Positive- and Negative-Ion Mode Mass Spectrometry. Mass Spectrometry (Tokyo). [Link]

• Chawla, S., et al. (2020). Development and validation of a GC-MS method for analysis of Dithiocarbamate Fungicide residues in the Spices Cardamom (Elettaria cardamomom) and black pepper (Piper nigrum). Journal of Food Science and Technology. [Link]

• Tabet, J. C., et al. (2007). Elucidation of electron ionization mass spectrometric fragmentation pathways of trimethylsilyl ether derivatives of vicinal diols deriving from haplamine by collision-induced dissociation gas chromatography/tandem mass spectrometry and ¹⁸O labelling. Rapid Communications in Mass Spectrometry. [Link]

• Wikipedia. (n.d.). Electrospray ionization. Retrieved from [Link]

• Arkivoc. (n.d.). Fragmentation patterns in the electron impact mass spectra of 1,3,5-triazin-2-one derivatives. Retrieved from [Link]

• Breci, L. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• Bristow, A. (2006). Understanding MS/MS fragmentation pathways of small molecular weight molecules. University of Leeds. [Link]

• ResearchGate. (n.d.). Chemical structure and proposed fragmentation pathway of chloromethyl.... Retrieved from [Link]

• The Chemistry Story. (2022, October 19). Electrospray Ionization ESI | Mass Spectrometry (1.3). [Video]. YouTube. [Link]

• Kind, T., & Fiehn, O. (2010). A tutorial in small molecule identification via electrospray ionization-mass spectrometry: The practical art of structural elucidation. Mass Spectrometry Reviews. [Link]

• ResearchGate. (n.d.). Isolation and characterization of sulfur-containing compounds.... Retrieved from [Link]

• Grimme, S., et al. (2017). Quantum chemical calculation of electron ionization mass spectra for general organic and inorganic molecules. Physical Chemistry Chemical Physics. [Link]

• Eurofins Scientific. (2024). Role of Di thiocarbamates in spices and their detection. Retrieved from [Link]

• ResearchGate. (n.d.). Investigation of the reaction of thiomolybdate and copper.... Retrieved from [Link]

• ChemRxiv. (2024). Modern Electrospray Ionization Mass Spectrometry Techniques.... Retrieved from [Link]

• Chad's Prep. (2018, September 20). 14.6c Fragmentation Patterns of Ketones and Aldehydes | Mass Spectrometry. [Video]. YouTube. [Link]

• PENS Channel. (2021, May 23). Ionization Methods in Mass Spectrometry | MALDI | ESI | EI | CI | FAB| Dr. Nagendra Singh | PENS#70. [Video]. YouTube. [Link]

• MDPI. (n.d.). Spontaneous In-Source Fragmentation Reaction Mechanism.... Retrieved from [Link]

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Definitive Structural Validation of S-Chloromethyl Thiocarbamate Motifs via X-ray Crystallography

Executive Summary: The Precision Imperative

In the development of prodrugs and advanced organic reagents, the S-chloromethyl thiocarbamate motif represents a high-value, high-risk structural target. Often utilized as a "soft" alkylating agent or a cleavable linker in prodrug design (e.g., for delivering thiols or formaldehyde), its structural integrity is paramount. However, the synthesis of this moiety is fraught with ambiguity. The potential for S- vs. O-alkylation (regioisomerism) and the inherent instability of the chloromethyl group make standard spectroscopic validation (NMR, IR) insufficient for regulatory or rigorous scientific standards.

This guide establishes Single Crystal X-ray Crystallography (SC-XRD) as the non-negotiable gold standard for validating S-chloromethyl thiocarbamate structures. Unlike NMR, which infers connectivity through magnetic environments often clouded by rotameric broadening, SC-XRD provides a direct, atom-by-atom map of the molecular geometry, offering irrefutable proof of the sulfur-carbon connectivity and bond orders.

The Structural Challenge: S- vs. O-Isomerism

The core difficulty in validating thiocarbamates lies in the ambident nature of the thiocarbamate anion. During synthesis (typically alkylation of a thiocarbamate salt), the electrophile can attack either the Sulfur or the Oxygen atom, leading to two distinct isomers with vastly different chemical stabilities and biological profiles.

• S-Isomer (Target):

  (Thioester-like, stable to rearrangement).

• O-Isomer (Impurity/Byproduct):

  (Thionoester-like, prone to Newman-Kwart rearrangement).

Distinguishing these solely by

H NMR is hazardous due to the restricted rotation around the N-C bond, which creates complex splitting patterns (rotamers) that can mimic or mask impurity peaks.

Diagram 1: The Isomerism Challenge & Validation Workflow

Figure 1: Decision tree highlighting the critical role of SC-XRD in resolving the S- vs. O-alkylation ambiguity inherent in thiocarbamate synthesis.

Comparative Analysis: Performance & Validation

Methodological Comparison: Why X-ray Wins

While NMR is faster, it fails to provide the absolute certainty required for novel chemical entities (NCEs).

Feature	X-ray Crystallography (SC-XRD)	NMR Spectroscopy ( H/ C)	IR Spectroscopy
Primary Output	3D Atomic Coordinates & Bond Lengths	Chemical Shift ( ) & Coupling ( )	Functional Group Vibrations
Connectivity Proof	Absolute (Direct imaging)	Inferential (Through-bond/space)	Inferential (Bond character)
Isomer Resolution	Definitive (Based on bond length)	Ambiguous (Rotamers confuse spectra)	Good (C=O vs C=S stretch) but qualitative
Sample State	Solid Crystal (Frozen conformation)	Solution (Averaged conformation)	Solid/Liquid
Limit of Detection	Single Crystal (~0.1 mm)	~1-5 mg (Soluble)	~1 mg
Key Weakness	Requires crystalline sample	Solvent effects, dynamic broadening	Overlapping bands

Product Comparison: S-Chloromethyl vs. Alternatives

The S-chloromethyl motif is often compared to other linkers. Validating its structure confirms its unique stability profile.

Parameter	S-Chloromethyl Thiocarbamate	O-Chloromethyl Thiocarbamate	Standard Carbamate
General Structure	ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">
Bonding Key	C=O[1][2][3][4][5][6] Double Bond	C=S Double Bond	C=O Double Bond
Hydrolytic Stability	Moderate (Tunable prodrug)	Low (Prone to rearrangement)	High (Very stable)
Reactivity	Soft Electrophile (Thiol-selective)	Hard Electrophile	Non-reactive
X-ray Signature	Å	Å	Å

Experimental Protocol: Validation Workflow

To validate the S-chloromethyl structure, one must generate a high-quality single crystal. Given the reactivity of the chloromethyl group (susceptible to hydrolysis), strict anhydrous conditions are required.

Step 1: Synthesis of S-Chloromethyl N,N-diethylthiocarbamate

• Reagents: Sodium diethyldithiocarbamate (anhydrous), Chloromethyl chlorosulfate (or similar chloromethylating agent), dry Dichloromethane (DCM).

• Procedure:

  • Suspend sodium salt in dry DCM at -78°C under Argon.

  • Add chloromethylating agent dropwise to minimize exothermic decomposition.

  • Stir for 1h, allow to warm to 0°C.

  • Critical: Perform rapid aqueous workup (cold NaHCO

    ) to remove acid byproducts which catalyze decomposition.

  • Dry over MgSO

    and concentrate in vacuo at <30°C.

Step 2: Crystallization (The "Cold-Growth" Technique)

Standard evaporation often degrades reactive thiocarbamates. Use the Vapor Diffusion method at low temperature.

• Solvent: Minimal dry Diethyl Ether.

• Antisolvent: Dry Pentane or Hexane.

• Setup: Place the concentrated ether solution in a small vial. Place this vial inside a larger jar containing pentane. Cap tightly.

• Incubation: Store at -20°C for 48-72 hours.

• Result: Colorless prismatic crystals suitable for X-ray.

Step 3: Data Collection & Refinement[9]

• Mounting: Mount crystal on a glass fiber using perfluoropolyether oil (cryoprotectant).

• Temperature: Collect data at 100 K (Liquid Nitrogen stream). Crucial for stabilizing the reactive C-Cl bond and reducing thermal motion.

• Refinement: Solve structure using Direct Methods (SHELXT). Refine anisotropically for all non-hydrogen atoms.

Diagram 2: Crystallographic Logic Flow

Figure 2: Logic flow for interpreting bond lengths to distinguish regioisomers.

Data Interpretation: The "Smoking Gun" Metrics

When analyzing the CIF (Crystallographic Information File), focus on the bond lengths around the central carbonyl/thiocarbonyl carbon. These values are the definitive proof of structure.

Key Bond Lengths (Å) for Validation

Bond Type	S-Isomer (Target)	O-Isomer (Alternative)	Significance
C=O (Carbonyl)	1.20 - 1.23 Å	N/A	Short bond confirms double bond character (Oxygen is terminal).
C=S (Thiocarbonyl)	N/A	1.60 - 1.70 Å	Long double bond indicates Sulfur is terminal.
C-S (Thioester)	1.72 - 1.78 Å	N/A	Single bond length confirms Sulfur is bridging (alkylated).
C-O (Ester)	N/A	1.30 - 1.36 Å	Single bond length confirms Oxygen is bridging.
C-Cl (Chloromethyl)	1.75 - 1.80 Å	1.75 - 1.80 Å	Typical for alkyl chloride; look for high thermal parameters indicating reactivity.

Interpretation: If your solved structure shows a C-O distance of ~1.21 Å and a C-S distance of ~1.75 Å, you have unequivocally validated the S-chloromethyl thiocarbamate . If the C-S distance is ~1.65 Å, you have the O-isomer.

References

• Tiekink, E. R. T. (2008). Thiocarbamate structures and their validation. Crystallography Reviews.

• Cambridge Crystallographic Data Centre (CCDC) . (2024). Bond Length Standards for Organosulfur Compounds.

• Smith, M. B., & March, J. (2007).[7] Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. (Discussion on Newman-Kwart Rearrangement and Thiocarbamate Isomers).

• Fernandes, M. A., et al. (2007). Crystal structure of S-trichlormethiazide and related S-alkyl thiocarbamates. Journal of Chemical Crystallography.

• BenchChem . (2025).[8] Validating Thioacetate and Thiocarbamate Derivative Structures: A Comparative Guide.

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Infrared (IR) spectroscopy characteristic peaks of S-Chloromethyl thiocarbamate

This guide provides an in-depth technical analysis of the Infrared (IR) spectroscopy characteristics of S-Chloromethyl thiocarbamate (CAS 91571-79-8 and its derivatives). It is designed for researchers utilizing this moiety as a reactive intermediate or prodrug linker in drug development.

Executive Summary

S-Chloromethyl thiocarbamate (

) represents a specialized class of electrophilic thiocarbamates. Unlike stable S-alkyl herbicides (e.g., EPTC, Thiobencarb), the S-chloromethyl variant is a highly reactive "soft" alkylating agent, often employed in the synthesis of S-acyl cysteine prodrugs or as a transient linker.

Accurate IR characterization is critical not just for structural confirmation, but for validating stability . The S-chloromethyl moiety is prone to hydrolysis, generating S-hydroxymethyl byproducts. This guide provides a comparative spectral analysis to distinguish the intact active ester from its hydrolysis products and isomeric O-thiocarbamates.

Mechanistic Basis of Vibrational Modes

To interpret the spectrum accurately, one must understand how the chloromethyl group (

) perturbs the standard thiocarbamate system.

• Inductive Effect (

  ): The chlorine atom exerts a strong electron-withdrawing effect on the sulfur atom. This reduces the sulfur's ability to participate in resonance with the carbonyl group ( ).

• Frequency Shift: Consequently, the

  bond order increases slightly compared to non-chlorinated S-alkyl thiocarbamates, shifting the carbonyl stretch to a higher wavenumber (typically +10–15 cm⁻¹ ).

• Isomeric Distinction: The primary challenge in synthesis is distinguishing the S-thiocarbamate (Thermodynamic product) from the O-thiocarbamate (Kinetic or rearranged product, Newman-Kwart context). IR is the definitive tool for this differentiation (C=O vs. C=S).

Characteristic Peaks & Comparative Analysis

The following table contrasts S-Chloromethyl thiocarbamate with its two most relevant analogs: the stable S-Methyl thiocarbamate (control) and the O-Chloromethyl thiocarbamate (isomer).

Table 1: Comparative IR Fingerprint (Wavenumber cm⁻¹)

Functional Group	Mode	S-Chloromethyl (Target)	S-Methyl (Control)	O-Chloromethyl (Isomer)	Diagnostic Note
Carbonyl (C=O)	Stretch	1665 – 1685	1650 – 1660	N/A	Primary Identifier. S-isomer shows strong C=O; O-isomer does not.
Thiocarbonyl (C=S)	Stretch	N/A	N/A	1200 – 1250	O-isomer signature. Broad, high intensity.[1]
C-N	Stretch	1400 – 1420	1390 – 1410	1420 – 1450	Higher freq in S-analogs due to increased N-C double bond character.
C-Cl	Stretch	700 – 740	N/A	700 – 750	Sharp, medium intensity. Confirms chlorination.
S-CH₂	Wag/Bend	1250 – 1270	1300 – 1320	N/A	Shifted lower by Cl mass effect.
O-H	Stretch	Absent	Absent	Absent	Purity Check. Appearance at ~3300-3400 indicates hydrolysis.

Detailed Spectral Analysis & Logic

Region I: The Carbonyl Zone (1650–1750 cm⁻¹)

This is the "Truth Region."

• Target Signal: Look for a sharp, intense band at 1675 ± 10 cm⁻¹ .

• Causality: The electronegative chlorine on the

  -carbon pulls electron density from the sulfur, reducing donation. This "stiffens" the carbonyl bond compared to a standard S-ethyl group (typically 1655 cm⁻¹).

• Differentiation: If this peak is missing and replaced by a band at ~1200 cm⁻¹, you have isolated the O-thiocarbamate isomer.

Region II: The Fingerprint & Halogen Zone (600–800 cm⁻¹)

• Target Signal: A distinct band at 700–740 cm⁻¹ (C-Cl stretch).

• Validation: In non-chlorinated precursors, this region is often empty or contains only weak skeletal bends. The appearance of a medium-strong band here confirms the successful installation of the chloromethyl group.

Region III: The "Danger" Zone (3200–3600 cm⁻¹)

• Target Signal: Baseline flat (unless primary amide

  is present).

• Self-Validating Protocol: S-chloromethyl species are moisture-sensitive.

  • Reaction:

    .

  • Observation: A broad "hump" at 3300–3400 cm⁻¹ indicates hydrolysis. If observed, the sample is compromised.

Visualization: Isomer Differentiation Pathway

The following diagram illustrates the logical flow for identifying the correct isomer and validating purity using IR markers.

Figure 1: Decision logic for IR-based structural confirmation of S-Chloromethyl thiocarbamates, distinguishing from isomers and hydrolysis products.

Experimental Protocol: Self-Validating Acquisition

Objective: Obtain an artifact-free spectrum that confirms the integrity of the labile C-Cl bond.

Methodology:

• Sample Prep (Critical): Do not use KBr pellets if the sample is a reactive liquid/oil, as the pressure and moisture in hygroscopic KBr can induce hydrolysis of the

  group.

  • Preferred:ATR (Attenuated Total Reflectance) with a Diamond or ZnSe crystal.

  • Alternative: Nujol mull between NaCl plates (ensure plates are strictly dry).

• Background Scan: Run an air background (32 scans) immediately prior to sampling to subtract atmospheric water vapor, which interferes with the hydrolysis check region.

• Acquisition:

  • Range: 4000 – 600 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Scans: 16 (Keep scan time short to minimize ambient moisture exposure).

• Validation Step (The "Senior Scientist" Check):

  • Zoom into 1600–1800 cm⁻¹.[2] If the Carbonyl peak is split or has a shoulder at ~1700 cm⁻¹, it suggests partial oxidation or hydrolysis to a carbamate acid species.

  • Zoom into 600–800 cm⁻¹. Ensure the C-Cl peak is distinct. If weak, the chloromethylation may be incomplete.

Applications in Drug Development

In pharmaceutical research, this moiety is rarely the final drug but a critical reactive linker .

• Prodrug Design: The S-chloromethyl group reacts with carboxylates to form acyloxymethyl thiocarbamates, a prodrug strategy to improve oral bioavailability.

• Cysteine Capping: Used to irreversibly modify cysteine residues in proteomic profiling. The IR signature (loss of C-Cl, shift of C=O) tracks the bioconjugation efficiency.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. (7th Ed.). John Wiley & Sons.

• National Institutes of Health (NIH). (2023). Rapid Construction of a Chloromethyl-Substituted Duocarmycin-like Prodrug. Molecules. [Link]

• Chemistry LibreTexts. (2020). Infrared Spectroscopy: Acyclic aliphatic carbonyl groups. [Link]

• ResearchGate. (2008). Comparative study on the IR spectra of transition metal dithiocarbamates. [Link]

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Safety & Regulatory Compliance

S-Chloromethyl thiocarbamate proper disposal procedures

Safe Handling and Disposal Protocol: S-Chloromethyl Thiocarbamates

Executive Safety Summary

S-Chloromethyl thiocarbamates represent a high-hazard class of reagents combining the alkylating potential of chloromethyl species (analogous to Chloromethyl Methyl Ether - CMME) with the hydrolytic instability of thiocarbamates.[1][2]

Immediate Hazards:

• Carcinogenicity: The

  moiety is a potent electrophile capable of alkylating DNA.[2] Treat with the same precautions as OSHA-regulated carcinogens (e.g., bis(chloromethyl)ether).[2]

• Hydrolytic Decomposition: Upon contact with moisture, these compounds hydrolyze to release Formaldehyde (carcinogen), Hydrochloric Acid (corrosive), and potentially Carbonyl Sulfide (COS) or Hydrogen Sulfide (

  ) depending on the specific thiocarbamate stability.[2]

• Lachrymator: Vapors are highly irritating to mucous membranes.[2]

Core Directive: The preferred disposal method for bulk quantities (>10 mL) is Lab Pack for Incineration via a licensed hazardous waste contractor.[2] The chemical neutralization protocol below is intended for residue quenching, glassware decontamination, and spill remediation .

Chemical Properties & Risk Assessment

Property	Characteristic	Operational Implication
Reactivity	High Electrophile	Rapidly alkylates proteins/DNA.[1][2][3] Use Silver Shield/Laminate gloves.
Stability	Moisture Sensitive	Hydrolyzes in air.[1][2][3] Keep containers under inert gas ( /Ar).[2]
Breakdown Products	, , /COS	DO NOT use acid waste streams.[1][2][3] Acid promotes gas evolution.[2]
Flash Point	Variable (Solvent dependent)	Treat as Flammable/Combustible.[1][2][3]

Disposal Decision Matrix (Workflow)

The following diagram outlines the logical flow for determining the correct disposal path, ensuring regulatory compliance and safety.

Figure 1: Decision logic for segregating bulk waste from residues requiring chemical deactivation.[1][2][3]

Chemical Deactivation Protocol (Residues & Glassware)

Scope: This protocol is for neutralizing trace amounts remaining in flasks, syringes, or on contaminated surfaces.[2] Mechanism: Nucleophilic substitution of the chloride by ammonia/hydroxide, followed by alkaline hydrolysis of the thiocarbamate linkage.[2]

Reagents Required:

• Solution A (Quencher): 10% Ammonium Hydroxide (

  ) in Methanol or Ethanol.[2]

  • Why? Ammonia acts as a nucleophile to destroy the alkylating agent; alcohol solubilizes the organic residue.[2]

• Solution B (Final Wash): Dilute detergent water.[2]

• PPE: Chemical splash goggles, face shield, lab coat, Silver Shield/Laminate gloves (Latex/Nitrile are permeable to chloromethyl species).[2]

Step-by-Step Procedure:

• Containment: Perform all operations in a functioning chemical fume hood with the sash at the lowest working height.

• Dilution: If the residue is concentrated, dilute it first with a small amount of Dichloromethane (DCM) or Toluene to prevent localized overheating.[2]

• Quenching (The "Kill" Step):

  • Slowly add Solution A to the contaminated glassware or residue.[2]

  • Ratio: Use at least a 20:1 molar excess of ammonia to reagent.[2]

  • Observation: Fumes (ammonium chloride) may form.[2] This is normal.

  • CAUTION: The reaction is exothermic.[2] Add slowly to prevent splashing.

• Reaction Time: Allow the mixture to stand in the hood for minimum 12 hours (overnight).

  • Scientific Rationale: Chloromethyl thioethers are more stable than their ether counterparts.[2] Extended time ensures complete destruction of the

    bond.[2]

• Verification: Check pH. It must remain basic (pH > 9).[2] If acidic, add more ammonium hydroxide.[2]

• Disposal: Pour the deactivated mixture into the Halogenated Organic Solvent waste container.

  • Note: Do not mix with acid waste streams (risk of HCN/H2S evolution).[2]

• Final Rinse: Triple rinse glassware with acetone, then soap and water.[2]

Waste Stream Segregation & RCRA Compliance

Proper labeling is critical for the safety of waste handlers.[2]

Waste Parameter	Classification / Code	Notes
Primary Hazard	Toxic / Reactive
RCRA Code	D003 (Reactive - Sulfide)	If the specific thiocarbamate releases at pH 2-12.[1][2][3]5.
Secondary Code	D001 (Ignitable)	If disposed of in flammable solvents (MeOH/EtOH).[1][2][3]
Labeling	"Hazardous Waste - Halogenated Solvents"	Explicitly add: "Contains Sulfides & Formaldehyde Source."
Storage	Vented Cap Container	Prevent pressure buildup from slow hydrolysis.[1][2][3]

Critical Warning: Never pour S-chloromethyl thiocarbamates down the drain.[2] Hydrolysis in the sewer can generate toxic gases and violate EPA discharge regulations.[2]

Emergency Procedures (Spills)

• Evacuate: Clear the immediate area.

• PPE Up: Don Silver Shield gloves and a respirator (Organic Vapor/Acid Gas cartridge) if outside the hood.[2]

• Absorb: Use a non-combustible absorbent (Vermiculite or Dry Sand).[2]

  • Do not use paper towels (Fire hazard if reaction is exothermic).[2]

• Deactivate: Gently pour Solution A (Ammonia/Ethanol) over the absorbent.[2]

• Collect: Scoop into a wide-mouth jar, label as "Hazardous Waste - Debris with Chloromethyl Thiocarbamate," and seal.

References & Authority

• National Research Council (US). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[2] National Academies Press.[2] (General handling of high-hazard alkylators).

• U.S. Environmental Protection Agency (EPA). RCRA Hazardous Waste Codes (D-List).[2] (Regulatory compliance for reactive sulfides).[2]

• Occupational Safety and Health Administration (OSHA). Standard 1910.1003 - 13 Carcinogens.[2] (Handling standards for chloromethyl ethers).

  • [1][3]

• National Institutes of Health (NIH) - PubChem. Chloromethyl methyl ether Compound Summary.[2] (Chemical analogy and hydrolysis data).

  • [1][3]

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. pasteur.epa.gov [pasteur.epa.gov]
• 3. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]